2-Ethylhexyl diphenyl phosphate

• CAS: 1241-94-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of 2-Ethylhexyl Diphenyl Phosphate

Introduction: 2-Ethylhexyl diphenyl phosphate (EHDPP), also known by trade names such as Disflamoll DPO® and Phosflex 362®, is an organophosphate ester with the chemical formula C₂₀H₂₇O₄P.[1][2] It functions as a versatile flame retardant and plasticizer in a wide range of polymers, including flexible PVC, rubber, polyurethanes, and in various industrial applications like hydraulic fluids, lubricants, and adhesives.[1][2] This technical guide provides a comprehensive overview of its chemical and physical properties, experimental protocols for their determination, synthesis, and safety information, tailored for researchers, scientists, and professionals in drug development.

Chemical Identity

• IUPAC Name: 2-ethylhexyl diphenyl phosphate[3]

• CAS Number: 1241-94-7[4]

• Molecular Formula: C₂₀H₂₇O₄P[4][5]

• Molecular Weight: 362.4 g/mol [3]

• Synonyms: EHDP, Diphenyl 2-ethylhexyl phosphate, Octicizer, Santicizer 141[2][3]

Core Physical and Chemical Properties

The following tables summarize the key quantitative data for 2-Ethylhexyl diphenyl phosphate.

Table 1: Physical Properties

Property	Value	Notes / Conditions	Source(s)
Physical State	Clear, oily liquid	At room temperature	[2]
Color	Colorless to pale yellow	[1]
Odor	Slight sweet odor	[6]
Melting Point	-54°C to -60°C (Pour Point)	[2]
Boiling Point	375°C	At atmospheric pressure	[2][3]
181°C	At 0.6 mmHg (80 Pa)	[2]
Density	1.07 - 1.09 g/cm³	At 20°C	[2]
1.090 g/cm³	At 25°C	[3]
Viscosity	22 ± 1 mPa·s	[7]
Flash Point	224°C	Open cup	[3]
Refractive Index	1.510	At 25°C/D	[3]
Surface Tension	0.0367 N/m	At 23°C	[2]

Table 2: Chemical and Environmental Properties

Property	Value	Notes / Conditions	Source(s)
Water Solubility	51 µg/L	At room temperature	[2]
1.9 mg/L	Method unspecified	[2]
Vapor Pressure	3.4 x 10⁻⁴ Pa	At 20°C	[2]
6.2 x 10⁻⁴ Pa	At 25°C	[2]
Octanol-Water Partition Coefficient (log Kow)	5.73	Determined by shake flask method	[2][3]
Henry's Law Constant	4.44 - 5.49 Pa m³/mol	At 25°C	[2]

Experimental Protocols

Detailed methodologies for determining key chemical properties are crucial for reproducible research.

Determination of Water Solubility (Shake Flask Method)

This protocol is based on the methodology described by Saeger et al. (1979).[2]

Objective: To determine the solubility of 2-ethylhexyl diphenyl phosphate in water at room temperature.

Methodology:

• Preparation: Add 25 ml of the test substance (a commercial product with >90% purity) to 500 ml of purified water in a flask.[2]

• Equilibration: Vigorously shake the flask for 48 hours to ensure maximum dissolution.[2]

• Settling: Allow the solution to stand undisturbed for one week in the dark to permit the separation of undissolved droplets.[2]

• Separation: Centrifuge the aqueous phase at 20,000 g for one hour to remove any remaining micro-droplets of the undissolved substance.[2]

• Extraction: Extract the aqueous phase twice with methylene dichloride.[2]

• Analysis: Analyze the methylene dichloride extracts for the concentration of 2-ethylhexyl diphenyl phosphate using a gas chromatography (GC) method.[2] The experiment is conducted in duplicate to ensure accuracy.[2]

Workflow for determining water solubility.

Determination of Octanol-Water Partition Coefficient (log Kow)

This protocol is also based on the shake flask method reported by Saeger et al. (1979).[2]

Objective: To determine the log Kow of 2-ethylhexyl diphenyl phosphate.

Methodology:

• Preparation: Dissolve the test substance in n-octanol at a minimum of two different concentrations (ranging from 100 mg/kg to 10,000 mg/kg).[2]

• Partitioning: Shake 100 ml of the n-octanol solution with 500 ml of purified water for 48 hours in the dark to allow the substance to partition between the two phases.[2]

• Analysis: The concentration of 2-ethylhexyl diphenyl phosphate in both the n-octanol and water phases is then determined to calculate the partition coefficient.[2]

Synthesis of 2-Ethylhexyl Diphenyl Phosphate

The industrial synthesis of 2-ethylhexyl diphenyl phosphate can be achieved through a transesterification process or a two-step reaction involving phosphorus oxychloride.[1][8]

Method 1: Two-Step Reaction This common method involves the sequential reaction of phosphorus oxychloride with 2-ethylhexanol and then with sodium phenolate.[1]

Method 2: Reaction from Chloridophosphate Mixture A more specific industrial method involves the reaction of 2-ethylhexanol with a mixture of phenyl dichlorophosphate (MPCP) and diphenyl chloridophosphate (DPCP).[8]

Reaction Steps:

• Reactant Addition: 2-ethylhexanol is added via sub-surface addition to a mixture of phenyl dichlorophosphate and diphenyl chloridophosphate, which may also contain triphenyl phosphate (TPP) and a catalyst like MgCl₂.[8]

• Reaction & HCl Removal: The reaction proceeds with the formation of hydrogen chloride (HCl) gas as a byproduct. Efficient removal of HCl, typically via vacuum, is critical to minimize the formation of byproducts and drive the reaction to completion.[8]

• Purification: The crude product is then purified to yield 2-ethylhexyl diphenyl phosphate.

General synthesis pathway for EHDPP.

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and identification of 2-ethylhexyl diphenyl phosphate. The following data are available in public databases:

• Mass Spectrum (Electron Ionization): Available from the NIST/EPA/MSDC Mass Spectral Database.[3][9]

• Infrared (IR) Spectrum: Available from the Coblentz Society Spectral Collection.[3][9]

• NMR Spectra (¹H NMR, ¹³C NMR): Available through ChemicalBook and other databases.[3][10]

Safety and Toxicological Profile

The toxicological properties of 2-ethylhexyl diphenyl phosphate have been investigated, and it is generally considered to have low acute toxicity.[11][12] However, it is classified as toxic to aquatic organisms and may cause long-term adverse effects in the aquatic environment.[5][6]

Table 3: Summary of Toxicological Data

Endpoint	Result	Species	Source(s)
Acute Oral Toxicity (LD50)	> 24,000 mg/kg	Rat and Rabbit	[11]
Acute Dermal Toxicity (LD50)	> 7,940 mg/kg bw	Rabbit	[12]
Skin Corrosion/Irritation	Not classified as an irritant	[6][13]
Eye Damage/Irritation	Not classified as an irritant	Transient discomfort may occur	[6][13]
Genotoxicity (Ames test)	Not genotoxic	[11]
Carcinogenicity	No indications of carcinogenic effects	Rat (2-year study)	[11]
Aquatic Toxicity	Toxic to aquatic organisms	[6]

Handling and Safety Precautions:

• Use in a well-ventilated area. General exhaust is typically adequate.[6]

• Wear appropriate personal protective equipment (PPE), including safety glasses with side shields, chemical-protective gloves (e.g., PVC or Neoprene), and overalls.[6][14]

• Avoid release to the environment. This material and its container must be disposed of as hazardous waste.[6]

• The product is considered stable under normal conditions but reaction with strong oxidizing agents should be avoided.[6]

References

• 1. 2-ETHYLHEXYL DIPHENYL PHOSPHATE - Ataman Kimya [atamanchemicals.com]
• 2. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 3. 2-Ethylhexyl diphenyl phosphate | C20H27O4P | CID 14716 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Ethylhexyl diphenyl phosphate - Wikipedia [en.wikipedia.org]
• 5. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. GOYENCHEM-DPO Diphenyl 2-ethylhexyl phosphate CAS No. 1241-94-7 - GO YEN CHEMICAL INDUSTRIAL CO LTD [goyenchemical.com]
• 8. 2-Ethylhexyl diphenyl phosphate synthesis - chemicalbook [chemicalbook.com]
• 9. Octicizer [webbook.nist.gov]
• 10. 2-Ethylhexyl diphenyl phosphate(1241-94-7) 13C NMR spectrum [chemicalbook.com]
• 11. 2-Ethylhexyl diphenyl phosphate | 1241-94-7 [chemicalbook.com]
• 12. cdnservices.industrialchemicals.gov.au [cdnservices.industrialchemicals.gov.au]
• 13. fr.cpachem.com [fr.cpachem.com]
• 14. scipoly.com [scipoly.com]

2-Ethylhexyl diphenyl phosphate synthesis and characterization

An In-depth Technical Guide to the Synthesis and Characterization of 2-Ethylhexyl diphenyl phosphate

Introduction

2-Ethylhexyl diphenyl phosphate (EHDPP), also known as octicizer, is an organophosphate compound with the chemical formula C20H27O4P.[1] It is a colorless to pale yellow, transparent oily liquid with low volatility and good thermal stability.[1] EHDPP serves a dual role as a high-performance flame retardant and a plasticizer, particularly in polyvinyl chloride (PVC) formulations.[1][2] Its wide liquid range also makes it suitable for use in hydraulic fluids.[2] This technical guide provides a comprehensive overview of the synthesis and characterization of 2-Ethylhexyl diphenyl phosphate, intended for researchers, scientists, and professionals in drug development and material science.

Physicochemical Properties

EHDPP exhibits a unique hydrophobic-lipophilic balance due to its molecular structure, which consists of two phenyl groups and one 2-ethylhexyl group attached to a phosphate core.[1] This structure imparts excellent chemical stability under high-temperature and high-shear conditions.[1]

Property	Value	Reference
Molecular Formula	C20H27O4P	[1]
Molecular Weight	362.40 g/mol	[3][4]
Appearance	Colorless to pale yellow liquid	[1][5]
CAS Number	1241-94-7	[4]
Density	~1.08 - 1.09 g/cm³ at 25°C	[1][3]
Boiling Point	>300°C (375°C reported)	[1][3]
Melting Point	-30°C	[3]
Flash Point	224°C (Open cup)	[3][4]
Water Solubility	Very low (e.g., 1.9 mg/L)	[1][6]
Vapor Pressure	6.2 x 10⁻⁴ Pa at 25°C	[6]
log Kow	5.73	[3]

Synthesis of 2-Ethylhexyl diphenyl phosphate

The industrial synthesis of EHDPP is primarily achieved through a few key routes. The most common methods involve the phosphorylation of the corresponding alcohols.

Synthesis Pathways

• Phosphorus Oxychloride Route: This is a widely used industrial method. It can be performed as a one-pot, two-step reaction or a stepwise process. One common approach involves the sequential reaction of phosphorus oxychloride (POCl₃) with 2-ethylhexanol and then phenol in the presence of a catalyst.[1][7] Another variation reacts POCl₃ first with 2-ethylhexanol to form 2-ethylhexyl phosphoryl dichloride, which is then reacted with sodium phenate.[7]

• Transesterification Route: This process uses triphenyl phosphate as a starting material, which is transesterified with 2-ethylhexanol.[8]

• Chlorophosphate Route: This method involves the reaction of 2-ethylhexanol with a mixture of phenyl dichlorophosphate and diphenyl chlorophosphate.[8] This route is advantageous as it allows for direct utilization of common industrial intermediates.

The synthesis workflow diagram below illustrates the common phosphorus oxychloride route.

Caption: Synthesis workflow for 2-Ethylhexyl diphenyl phosphate.

Experimental Protocol: Synthesis from Diphenyl Chlorophosphate

This protocol is based on a common industrial method adapted for a laboratory scale.[8]

Materials:

• Diphenyl chlorophosphate (DPCP)

• 2-Ethylhexanol

• Magnesium chloride (MgCl₂, catalyst)

• Nitrogen gas supply

• Vacuum source

• Reaction flask with overhead stirrer, condenser, dropping funnel, and thermometer

Procedure:

• Setup: Assemble the reaction flask under a nitrogen atmosphere. Charge the flask with diphenyl chlorophosphate and a catalytic amount of magnesium chloride (e.g., ~0.1 wt%).

• Heating: Heat the mixture to the reaction temperature, typically around 120°C.

• Reactant Addition: Begin the subsurface addition of 2-ethylhexanol via the dropping funnel. The addition should be controlled to manage the reaction exotherm and the evolution of hydrogen chloride (HCl) gas.

• Reaction & HCl Removal: Maintain the reaction temperature and apply a vacuum (e.g., 50-150 Torr) to efficiently remove the HCl byproduct, which drives the reaction to completion and minimizes side reactions.[8] The reaction is typically continued for 5-7 hours.[8]

• Monitoring: The reaction progress can be monitored by techniques such as Gas Chromatography (GC) to observe the consumption of starting materials and the formation of the product.

• Workup and Purification: After the reaction is complete, cool the mixture. The crude product is typically washed with a dilute aqueous base (e.g., sodium carbonate solution) to neutralize any remaining acidic components, followed by washing with water. The organic layer is then dried, and the final product is purified by vacuum distillation to remove unreacted starting materials and other impurities.

Characterization of 2-Ethylhexyl diphenyl phosphate

A combination of spectroscopic and chromatographic techniques is employed to confirm the structure and purity of the synthesized EHDPP.

Caption: Workflow for the characterization of EHDPP.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for elucidating the molecular structure. ¹H, ¹³C, and ³¹P NMR are all valuable.

¹H NMR Data:

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~7.15 - 7.35	m	10H	Aromatic protons (2 x C₆H₅)
~4.10 - 4.25	m	2H	-O-CH₂-
~1.60 - 1.75	m	1H	-CH(CH₂CH₃)-
~1.25 - 1.45	m	8H	-(CH₂)₄-
~0.85 - 0.95	t	6H	2 x -CH₃

Note: Data is typical for a spectrum recorded in CDCl₃.[9]

³¹P NMR Data: The ³¹P NMR spectrum of EHDPP is expected to show a single resonance in the characteristic region for phosphate esters. The chemical shift provides information about the electronic environment of the phosphorus atom.

Chemical Shift (ppm)	Assignment
~ -10 to -15	P=O

Note: This is an estimated range based on similar diphenyl phosphate compounds.[10]

Experimental Protocol (General NMR):

• Sample Preparation: Dissolve a small amount of the purified EHDPP sample (5-10 mg) in a suitable deuterated solvent (e.g., 0.6 mL of CDCl₃) in an NMR tube.

• Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to optimize the magnetic field homogeneity.

• Data Acquisition: Acquire the ¹H, ¹³C, and ³¹P NMR spectra using standard pulse programs.

• Processing: Process the raw data (FID) by applying Fourier transformation, phase correction, and baseline correction.

• Analysis: Integrate the peaks in the ¹H spectrum and assign the chemical shifts based on the known structure of EHDPP.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in the molecule.

Key FT-IR Absorptions:

Wavenumber (cm⁻¹)	Vibration	Functional Group
~3060	C-H stretch	Aromatic
~2960, 2870	C-H stretch	Aliphatic (CH₃, CH₂)
~1590, 1490	C=C stretch	Aromatic Ring
~1280 - 1300	P=O stretch	Phosphoryl
~1180	P-O-C stretch	Aryl-phosphate
~1010	P-O-C stretch	Alkyl-phosphate
~950	O-P-O stretch	Phosphate

Note: These are characteristic peak regions.[11][12][13]

Experimental Protocol (General FT-IR):

• Sample Preparation: As EHDPP is a liquid, a thin film can be prepared by placing a drop of the neat liquid between two KBr or NaCl plates.

• Background Spectrum: Acquire a background spectrum of the empty sample compartment to subtract atmospheric interferences (H₂O, CO₂).

• Sample Spectrum: Place the prepared sample in the spectrometer's sample holder and acquire the spectrum.

• Analysis: Identify the characteristic absorption bands and correlate them to the functional groups in EHDPP.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern, further confirming the identity of the compound. It is often coupled with a separation technique like Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS).

Mass Spectrometry Data:

m/z	Interpretation
362	[M]⁺, Molecular ion
251	[M - C₈H₁₅]⁺, Loss of the 2-ethylhexyl side chain
250	[Diphenyl phosphate]⁺

Note: Data from GC-MS analysis.[3] LC-MS analysis often shows the protonated molecule [M+H]⁺ at m/z 363 or other adducts like [M+Na]⁺ at m/z 385.[3][14][15]

Experimental Protocol (General GC-MS):

• Sample Preparation: Prepare a dilute solution of the EHDPP sample in a volatile organic solvent (e.g., hexane or ethyl acetate).

• Injection: Inject a small volume (e.g., 1 µL) of the solution into the GC inlet. The sample is vaporized and carried onto the analytical column by a carrier gas (e.g., Helium).

• Separation: The components of the sample are separated on the GC column based on their boiling points and interaction with the stationary phase.

• Ionization and Detection: As components elute from the column, they enter the mass spectrometer, where they are ionized (typically by electron impact, EI). The resulting ions are separated by their mass-to-charge ratio and detected.

• Analysis: Analyze the resulting mass spectrum of the peak corresponding to EHDPP to identify the molecular ion and characteristic fragment ions.

Conclusion

The synthesis of 2-Ethylhexyl diphenyl phosphate can be accomplished through several industrial routes, with the reaction of phosphorus oxychloride with the corresponding alcohols being a prevalent method. A robust suite of analytical techniques, including NMR, FT-IR, and mass spectrometry, is essential for the unambiguous characterization and purity assessment of the final product. The detailed protocols and data presented in this guide provide a solid foundation for researchers and scientists working with this important flame retardant and plasticizer.

References

• 1. 2-ETHYLHEXYL DIPHENYL PHOSPHATE - Ataman Kimya [atamanchemicals.com]
• 2. 2-Ethylhexyl diphenyl phosphate - Wikipedia [en.wikipedia.org]
• 3. 2-Ethylhexyl diphenyl phosphate | C20H27O4P | CID 14716 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-乙基己基二苯基磷酸酯 PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 5. 2-Ethylhexyl diphenyl phosphate | 1241-94-7 [chemicalbook.com]
• 6. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 7. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 8. 2-Ethylhexyl diphenyl phosphate synthesis - chemicalbook [chemicalbook.com]
• 9. 2-Ethylhexyl diphenyl phosphate(1241-94-7) 1H NMR [m.chemicalbook.com]
• 10. researchgate.net [researchgate.net]
• 11. 2-Ethylhexyl diphenyl phosphate(1241-94-7) IR Spectrum [m.chemicalbook.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. massbank.jp [massbank.jp]
• 15. massbank.eu [massbank.eu]

An In-depth Technical Guide to 2-Ethylhexyl Diphenyl Phosphate (Octicizer)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical, chemical, and biological properties of 2-Ethylhexyl diphenyl phosphate, a compound commonly known by the trade name Octicizer. This document is intended to serve as a detailed resource, presenting quantitative data, experimental methodologies, and an exploration of its known interactions with biological signaling pathways.

Core Chemical and Physical Properties

2-Ethylhexyl diphenyl phosphate (EHDPP) is an organophosphate ester widely utilized as a plasticizer and flame retardant, particularly in polyvinyl chloride (PVC) formulations.[1][2] Its molecular structure, featuring two phenyl groups and a 2-ethylhexyl group attached to a phosphate core, imparts a unique balance of properties, including good thermal stability and a wide liquid range.[2]

Identifiers and Nomenclature

Identifier	Value
IUPAC Name	2-ethylhexyl diphenyl phosphate[1]
Synonyms	Octicizer, Disflamoll DPO, Santicizer 141, Phosflex 362[1][3][4]
CAS Number	1241-94-7[1]
EC Number	214-987-2[1]
Molecular Formula	C₂₀H₂₇O₄P[1][4]

Physicochemical Data

The following table summarizes the key quantitative physical and chemical properties of 2-Ethylhexyl diphenyl phosphate.

Property	Value	Source
Molar Mass	362.406 g·mol⁻¹	[1]
Appearance	Clear, almost colorless to pale yellow oily liquid[2][4][5]	-
Melting Point	-60 °C (-76 °F; 213 K)	[1]
Boiling Point	196 °C (385 °F; 469 K)[1] / >300 °C[2]	-
Density	~1.08 - 1.09 g/cm³ at 25 °C	[2][6]
Vapor Pressure	6.29 x 10⁻⁵ mmHg	[6]
Water Solubility	Insoluble[2][4]	-
Viscosity	60-80 mPa·s at 20 °C	[2]
Refractive Index	1.510 at 25 °C	[6]
Log Kow (Octanol/Water Partition Coefficient)	5.73	[6]

Experimental Protocols

This section details the methodologies for the synthesis and analytical determination of 2-Ethylhexyl diphenyl phosphate.

Synthesis of 2-Ethylhexyl Diphenyl Phosphate

A common industrial synthesis method involves a multi-step reaction using phosphorus oxychloride, 2-ethylhexanol, and phenol as primary reagents.[2]

Protocol:

• Initial Reaction: Phosphorus oxychloride is reacted with 2-ethylhexanol. This reaction is typically carried out first to form the 2-ethylhexyl phosphoryl dichloride intermediate.[7]

• Phenolation: The intermediate from step 1 is then reacted with sodium phenolate.[2] This displaces the remaining chlorine atoms to yield the final product, 2-Ethylhexyl diphenyl phosphate.

• Alternative Catalyst Approach: Modern synthesis methods may utilize solid acid catalysts (e.g., molecular sieves) to replace traditional homogeneous catalysts, aiming to reduce wastewater and improve reaction efficiency.[2]

• Reaction Conditions: The reaction is typically conducted at an elevated temperature (e.g., 120 °C) and under vacuum (50 - 150 Torr) for several hours (5.5 - 7 hours) to drive the reaction to completion and remove byproducts like HCl.[8]

• Purification: The crude product is then purified through processes such as washing, filtration, and distillation to obtain the final high-purity compound.

Analytical Determination by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a standard and highly effective method for the detection and quantification of EHDPP in various matrices, including environmental and biological samples.

Protocol:

• Sample Preparation:

  • Solid Samples (e.g., soil, textiles): Perform solvent extraction. A common procedure involves weighing approximately 2 grams of the sample into a centrifuge tube, adding 5 mL of a suitable solvent like dichloromethane (DCM) or a hexane:acetone (1:1) mixture.[9][10]

  • Extraction: Vortex the sample for 5 minutes and then centrifuge at 3,000 rpm for 5 minutes.[9]

  • Filtration: Collect the supernatant and filter it through a 0.45 µm membrane filter into a GC vial for analysis.[11]

• GC-MS System Configuration:

  • Gas Chromatograph: Use a system equipped with a capillary column suitable for semi-volatile organic compounds, such as a DB-5MS (30m x 0.25mm x 0.25µm).[11]

  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1-2 mL/min).[11][12]

  • Injection: Inject 1 µL of the prepared sample extract.

  • Temperature Program: Set an initial oven temperature of 70°C, followed by a ramp up to 280°C at a rate of 25°C/min, and hold for 6 minutes.[11]

  • Injector Temperature: 280°C.[11]

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Impact (EI).

  • Detection Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced sensitivity and selectivity.[11][13]

  • Ion Source Temperature: ~180°C.[11]

  • Quadrupole Temperature: ~280°C.[11]

• Quantification:

  • Prepare a series of calibration standards of known EHDPP concentrations.

  • Generate a standard curve by plotting the peak area against the concentration.

  • Calculate the concentration of EHDPP in the sample by comparing its peak area to the standard curve.

Biological Interactions and Signaling Pathways

EHDPP is recognized as an endocrine-disrupting chemical (EDC), primarily through its interaction with nuclear receptors. Its agonistic activity on Peroxisome Proliferator-Activated Receptor Gamma (PPARγ) is a key mechanism of its biological effect.[2]

PPARγ Signaling Pathway Activation

EHDPP has been shown to bind to and activate PPARγ, a key regulator of adipogenesis (fat cell differentiation) and lipid metabolism.[3] This activation can lead to the upregulation of genes involved in these processes.

References

• 1. Activation of Peroxisome Proliferator-Activated Receptor Gamma and Disruption of Progesterone Synthesis of 2-Ethylhexyl Diphenyl Phosphate in Human Placental Choriocarcinoma Cells: Comparison with Triphenyl Phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2-ETHYLHEXYL DIPHENYL PHOSPHATE - Ataman Kimya [atamanchemicals.com]
• 3. Adipogenic activity of 2-ethylhexyl diphenyl phosphate via peroxisome proliferator-activated receptor γ pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Estrogenic and anti-estrogenic assessment of the flame retardant, 2-ethylhexyl diphenyl phosphate (EHDPP), and its metabolites: Evidence from in vitro, in silico, and transcriptome studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2-Ethylhexyl diphenyl phosphate(1241-94-7) 1H NMR [m.chemicalbook.com]
• 6. 2-Ethylhexyl diphenyl phosphate | C20H27O4P | CID 14716 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 8. 2-Ethylhexyl diphenyl phosphate synthesis - chemicalbook [chemicalbook.com]
• 9. gcms.cz [gcms.cz]
• 10. agilent.com [agilent.com]
• 11. CN102662020B - GC-MS detection method for phosphate ester flame retardant plasticizers in textiles - Google Patents [patents.google.com]
• 12. shimadzu.com [shimadzu.com]
• 13. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC [pmc.ncbi.nlm.nih.gov]

Degradation Pathways of 2-Ethylhexyl Diphenyl Phosphate: A Technical Guide

An In-depth Examination of the Biodegradation, Photodegradation, and Chemical Degradation of a Prevalent Organophosphate Ester

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Ethylhexyl diphenyl phosphate (EHDPP) is a high-production-volume organophosphate ester used extensively as a flame retardant and plasticizer. Its widespread use has led to its ubiquitous presence in the environment and detectable levels in human tissues. Understanding the degradation pathways of EHDPP is crucial for assessing its environmental fate, persistence, and potential for human exposure and toxicity. This technical guide provides a comprehensive overview of the current scientific understanding of EHDPP degradation, encompassing biodegradation, photodegradation, and chemical degradation mechanisms. Quantitative data from various studies are summarized in structured tables for comparative analysis. Detailed experimental protocols for key analytical methods are provided, and the elucidated degradation pathways are visualized through diagrams to facilitate a deeper understanding of the transformation processes.

Introduction

2-Ethylhexyl diphenyl phosphate (EHDPP), also known as octicizer, is a member of the organophosphate ester (OPE) family of chemicals. It is primarily utilized as a flame retardant and plasticizer in a variety of consumer and industrial products, including PVC plastics, hydraulic fluids, and textiles. Due to its additive nature, EHDPP can leach from these products into the environment, leading to contamination of various matrices such as water, soil, sediment, and air. Human exposure can occur through ingestion of contaminated food and water, inhalation of indoor air and dust, and dermal contact.

The environmental fate and potential toxicity of EHDPP are intrinsically linked to its degradation pathways. This guide delves into the three primary routes of EHDPP degradation:

• Biodegradation: Transformation mediated by microorganisms.

• Photodegradation: Degradation initiated by the absorption of light.

• Chemical Degradation: Abiotic transformation processes such as hydrolysis.

A thorough understanding of these pathways, the resulting transformation products, and the kinetics of these processes is essential for environmental risk assessment and for developing strategies to mitigate potential adverse effects on ecosystems and human health.

Biodegradation Pathways

EHDPP is generally considered to be readily biodegradable in aquatic environments.[1] Microbial metabolism is a key process in the environmental degradation of EHDPP.

Aerobic Biodegradation

Under aerobic conditions, the primary mechanism of EHDPP biodegradation is initiated by the enzymatic hydrolysis of the ester bonds. This process is carried out by various microorganisms possessing phosphotriesterase or similar hydrolase enzymes. The initial cleavage can occur at either the 2-ethylhexyl ester linkage or one of the phenyl ester linkages.

The principal metabolite formed through the cleavage of the 2-ethylhexyl group is diphenyl phosphate (DPHP) . Alternatively, cleavage of a phenyl group leads to the formation of 2-ethylhexyl phenyl phosphate (EHPP) . Further hydrolysis of these primary metabolites can occur, leading to the formation of monophenyl phosphate (MPP) , 2-ethylhexanol , and phenol . These smaller molecules can then be further metabolized by microorganisms and potentially enter central metabolic pathways.

In vivo studies in rats have shown that the major urinary metabolites are diphenyl phosphate (DPP) and phenol.[2] Minor metabolites identified include p-hydroxyphenyl phenyl phosphate (OH-DPP) and monophenyl phosphate (MPP).[2] Human liver microsome studies have also identified diphenyl phosphate as a major phase-I metabolite, along with mono- and di-hydroxylated and keto metabolites.[3]

dot

Caption: Aerobic biodegradation pathway of EHDPP.

Quantitative Data on Biodegradation

The following table summarizes the available quantitative data on the biodegradation of EHDPP.

Parameter	Value	Conditions	Reference
Ready Biodegradability	65-80% degradation after 28 days	OECD Guideline 301 (specific test not detailed)	[3]
Enzymatic Hydrolysis	21 pmol DPHP/min/µl human serum	Incubation of 50 µM EHDPP with diluted human serum (1:50, v/v) in TRIS buffer	[4]

Photodegradation Pathway

Photodegradation is another significant pathway for the transformation of EHDPP in the environment, particularly in sunlit surface waters.

Direct and Indirect Photolysis

EHDPP can undergo direct photolysis by absorbing ultraviolet (UV) radiation from sunlight. This absorption of energy can lead to the cleavage of the ester bonds. Additionally, indirect photolysis can occur, where other substances in the water, known as photosensitizers (e.g., dissolved organic matter), absorb light and transfer the energy to EHDPP, leading to its degradation. The reaction with photochemically generated reactive species, such as hydroxyl radicals (•OH), is also a key mechanism in the photodegradation of EHDPP.

Similar to biodegradation, the primary photodegradation products are expected to be diphenyl phosphate, 2-ethylhexanol, and phenol, resulting from the cleavage of the ester linkages.

dot

Caption: Simplified photodegradation pathway of EHDPP.

Quantitative Data on Photodegradation

The following table presents quantitative data on the photodegradation of EHDPP.

Parameter	Value	Conditions	Reference
Half-life (t½)	Approx. 2 hours	Deionized or river water upon exposure to simulated or natural sunlight	[3]

Chemical Degradation Pathway

Hydrolysis

Abiotic hydrolysis is the primary chemical degradation pathway for EHDPP in the absence of light and significant microbial activity. The rate of hydrolysis is highly dependent on pH and temperature. The ester linkages in the EHDPP molecule are susceptible to cleavage by water. This process can be catalyzed by both acids and bases.

Under neutral environmental conditions, the hydrolysis of EHDPP is generally slow. However, under acidic or alkaline conditions, the rate of hydrolysis can increase. The products of hydrolysis are the same as those from the initial steps of biodegradation: diphenyl phosphate, 2-ethylhexyl phenyl phosphate, 2-ethylhexanol, and phenol.

Quantitative Data on Hydrolysis

Parameter	Value	Conditions	Reference
Half-life (t½)	> 100 days	pH 4-7	[3]
Half-life (t½)	> 41 days (25°C)	pH 9	[3]
Half-life (t½)	> 130 days (20°C)	pH 9	[3]

Experimental Protocols

This section provides an overview of the methodologies used to study the degradation of EHDPP and analyze its transformation products.

Biodegradation Testing (Based on OECD Guideline 301B)

The "CO2 Evolution Test" (OECD 301B) is a standard method to assess the ready biodegradability of a chemical in an aerobic aqueous medium.

• Inoculum: Activated sludge from a domestic wastewater treatment plant, not adapted to the test substance.

• Test Medium: A mineral medium containing essential salts (e.g., potassium phosphate, magnesium sulfate, calcium chloride, ferric chloride) is prepared in deionized water.

• Test Setup: The test substance is added to the mineral medium in a sealed vessel to achieve a concentration that yields sufficient carbon for measurement. The vessel is inoculated with the activated sludge. Control vessels containing only the inoculum and reference vessels with a readily biodegradable substance (e.g., sodium benzoate) are run in parallel. The vessels are incubated in the dark at a constant temperature (e.g., 22 ± 2 °C) and aerated with CO2-free air.

• Measurement: The CO2 produced from the microbial respiration is trapped in a solution of barium hydroxide or sodium hydroxide. The amount of CO2 is determined by titration of the remaining hydroxide or by using an inorganic carbon analyzer.

• Data Analysis: The percentage of biodegradation is calculated based on the cumulative CO2 produced relative to the theoretical maximum CO2 (ThCO2) that can be produced from the amount of test substance added. A substance is considered readily biodegradable if it reaches the pass level of 60% ThCO2 within a 10-day window during the 28-day test period.

dot

Caption: Workflow for OECD 301B Biodegradation Test.

Photodegradation Testing

• Light Source: A solar simulator (e.g., xenon arc lamp) with filters to mimic the solar spectrum at the Earth's surface, or a UV lamp with a specific wavelength output. The light intensity is measured using a calibrated radiometer.

• Reaction Vessel: Quartz tubes or cells that are transparent to the wavelengths of light being used.

• Test Solution: EHDPP is dissolved in a relevant aqueous matrix (e.g., ultrapure water, river water) at a known concentration. The pH of the solution is buffered if necessary.

• Actinometry: A chemical actinometer (e.g., p-nitroanisole/pyridine) is used in parallel to measure the photon flux of the light source, which is necessary for determining the quantum yield.

• Procedure: The test solutions and actinometer are irradiated for specific time intervals. Samples are withdrawn at different time points.

• Analysis: The concentration of EHDPP and its degradation products in the samples is determined using an appropriate analytical method (e.g., HPLC-UV or LC-MS/MS).

• Data Analysis: The degradation rate constant and half-life are calculated from the concentration-time data. The quantum yield (Φ) is calculated as the ratio of the number of molecules of EHDPP degraded to the number of photons absorbed.

Analytical Method for EHDPP and Metabolites in Water

This protocol describes a general method using solid-phase extraction (SPE) followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Sample Preparation (SPE):

  • A known volume of water sample (e.g., 500 mL) is filtered to remove suspended solids.

  • Internal standards (e.g., deuterated EHDPP or DPHP) are added to the sample.

  • The sample is passed through an SPE cartridge (e.g., Oasis HLB) that has been pre-conditioned with methanol and water.

  • The cartridge is washed with water to remove interferences.

  • The analytes are eluted from the cartridge with an organic solvent (e.g., methanol or a mixture of dichloromethane and methanol).

  • The eluate is evaporated to a small volume and reconstituted in a suitable solvent for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Chromatography: A C18 reversed-phase column is typically used. The mobile phase consists of a gradient of water and an organic solvent (e.g., methanol or acetonitrile), often with an additive like formic acid or ammonium acetate to improve ionization.

  • Mass Spectrometry: A tandem quadrupole mass spectrometer is operated in multiple reaction monitoring (MRM) mode. Specific precursor-to-product ion transitions for EHDPP and its metabolites are monitored for quantification and confirmation.

Analytical Method for EHDPP in Soil and Sediment

This protocol describes a general method using microwave-assisted extraction (MAE) followed by gas chromatography-mass spectrometry (GC-MS).

• Sample Preparation (MAE):

  • A known weight of dried and homogenized soil or sediment (e.g., 5 g) is mixed with a drying agent (e.g., anhydrous sodium sulfate).

  • Internal standards are added to the sample.

  • The sample is placed in a microwave extraction vessel with a suitable solvent (e.g., a mixture of hexane and acetone).

  • The sample is heated under pressure in a microwave extraction system for a specific time and at a set temperature.

  • After cooling, the extract is filtered and concentrated.

  • The extract may require cleanup using techniques like gel permeation chromatography (GPC) or solid-phase extraction to remove interfering matrix components.

• GC-MS Analysis:

  • Gas Chromatography: A capillary column with a non-polar or semi-polar stationary phase (e.g., DB-5ms) is used. A temperature program is employed to separate the analytes.

  • Mass Spectrometry: A mass spectrometer is operated in electron ionization (EI) mode. The instrument is typically run in selected ion monitoring (SIM) mode, monitoring characteristic ions for EHDPP for sensitive and selective detection.

Conclusion

The degradation of 2-ethylhexyl diphenyl phosphate is a multifaceted process involving biodegradation, photodegradation, and chemical hydrolysis. The available evidence indicates that EHDPP is readily biodegradable in aquatic environments, with enzymatic hydrolysis being the primary initial step, leading to the formation of diphenyl phosphate and other smaller molecules. Photodegradation in sunlit surface waters is also a rapid process. Abiotic hydrolysis is generally slow under neutral pH conditions but can be more significant in acidic or alkaline environments.

The primary degradation products from all pathways are similar, with diphenyl phosphate being a key intermediate. The ultimate fate of these degradation products is further microbial metabolism.

This technical guide has synthesized the current knowledge on EHDPP degradation pathways, providing quantitative data and outlining the experimental methodologies used for their investigation. The provided diagrams offer a visual representation of the transformation processes. A comprehensive understanding of these degradation pathways is fundamental for accurately assessing the environmental risks associated with EHDPP and for developing strategies to manage its presence in the environment. Further research is warranted to fully elucidate the enzymatic pathways in various microbial species and to determine the degradation kinetics and pathways in complex environmental matrices such as soil and sediment under a wider range of conditions.

References

• 1. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 2. Determining wavelength-dependent quantum yields of photodegradation: importance of experimental setup and reference values for actinometers - Environmental Science: Processes & Impacts (RSC Publishing) [pubs.rsc.org]
• 3. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 4. Hydrolysis of triphenyl phosphate and 2-ethylhexyl diphenyl phosphate by human serum enzymes | Health & Environmental Research Online (HERO) | US EPA [hero.epa.gov]

Unraveling Human Exposure to EHDPP: A Technical Guide for Researchers

An in-depth examination of the sources, pathways, and molecular interactions of 2-ethylhexyl diphenyl phosphate (EHDPP), a ubiquitous organophosphate flame retardant, this guide provides researchers, scientists, and drug development professionals with a comprehensive overview of current knowledge to inform future research and risk assessment.

Introduction

2-ethylhexyl diphenyl phosphate (EHDPP) is a widely used organophosphate flame retardant and plasticizer, serving as a replacement for polybrominated diphenyl ethers (PBDEs).[1] Its extensive use in a variety of consumer and industrial products, including electronics, furniture, building materials, and food packaging, has led to its ubiquitous presence in the environment.[2][3][4] Consequently, human exposure to EHDPP is widespread and occurs through multiple pathways, raising concerns about its potential adverse health effects.[1][2] This technical guide synthesizes the current scientific literature on EHDPP exposure sources and pathways in humans, presents quantitative data on its occurrence, details experimental methodologies for its detection, and visualizes its known interactions with key cellular signaling pathways.

Exposure Sources and Pathways

Human exposure to EHDPP is a complex process involving various environmental compartments and routes of entry into the body. The primary pathways of exposure include ingestion, inhalation, and dermal contact.[1][5]

2.1 Environmental Occurrence:

EHDPP is frequently detected in a range of environmental media, acting as reservoirs for human exposure.

• Indoor Dust and Air: Indoor environments are significant sources of EHDPP exposure due to its use in furniture, electronics, and building materials.[6][7] It leaches from these products and accumulates in indoor dust and air.[6][8]

• Water: EHDPP has been detected in various water sources, including surface water and groundwater, as well as in packed beverages.[9][10] The presence of EHDPP in tap water may be attributed to its use in PVC water pipes.[9]

• Food: Dietary intake is considered a predominant pathway of EHDPP exposure.[1][5] It has been found in a variety of foodstuffs, including cereals, meat, fish, dairy products, and beverages.[5][11] Contamination can occur through environmental accumulation in the food chain or migration from food packaging materials.[4][11]

2.2 Human Biomonitoring:

The presence of EHDPP and its metabolites in human biological samples confirms widespread exposure.

• Blood and Urine: EHDPP and its metabolites are frequently detected in human blood and urine, serving as biomarkers of exposure.[1][5][12]

• Tissues: EHDPP has been found in various human tissues, including deciduae and chorionic villi, indicating in-utero transfer from mother to fetus.[1] It has also been detected in breast milk, signifying a potential exposure route for infants.[11]

A diagram illustrating the primary exposure pathways of EHDPP in humans is provided below.

Figure 1: Primary exposure pathways of EHDPP in humans.

Quantitative Data on EHDPP Exposure

The following tables summarize quantitative data on EHDPP concentrations in various environmental media and human biospecimens. These values highlight the widespread nature of human exposure.

Table 1: EHDPP Concentrations in Environmental Media

Environmental Medium	Location/Study	Concentration Range	Median/Mean Concentration	Reference(s)
Indoor Dust	South China	-	300 ng/g	[6]
Indoor Dust	Tampa Bay, FL, USA	545–502,086 ng/g (Σ13OPEs)	15,447 ng/g (Σ13OPEs)	[7][13]
Indoor Dust	Barcelona, Spain	3.02–36.9 μg/g (ΣOPEs)	10.2 μg/g (ΣOPEs)	[14]
Indoor Air (PM2.5)	Barcelona, Spain	4.37–185 ng/m³ (ΣOPEs)	24.4 ng/m³ (ΣOPEs)	[14]
Tap Water	Spain	-	40.9 ng/L (ΣOPEs)	[9]
Packed Beverages (Cola)	Spain	-	2876 ng/L (ΣOPEs)	[9]
Food (Composite Samples)	Sweden, Belgium, Norway, China	-	Relatively high levels	[1]

Table 2: EHDPP and Metabolite Concentrations in Human Biospecimens

Biospecimen	Population	Analyte	Concentration Range	Median/Mean Concentration	Reference(s)
Blood	Shenzhen, China (non-occupational)	EHDPP	-	1.22 ng/mL	[1][5]
Blood	Human Pool	EHDPP Metabolites (EHMPP, DPHP, OH-EHMPP)	Detected	-	[7][15][16]
Urine	Shenzhen, China (industrial area)	EHDPP	Detected in 6.67% of samples	-	[12]
Deciduae	Pregnant Women	EHDPP	-	5.96 ng/g dry weight	[1][5]
Chorionic Villi	Pregnant Women	EHDPP	-	13.6 ng/g dry weight	[1][5]

Experimental Protocols

Accurate quantification of EHDPP and its metabolites is crucial for assessing human exposure and understanding its toxicokinetics. The following sections detail common experimental methodologies.

4.1 Analysis of EHDPP in Indoor Dust by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general workflow for the extraction and analysis of EHDPP from indoor dust samples.

• Sample Preparation:

  • Sieve dust samples to a particle size of < 500 μm.[17]

  • Weigh approximately 50-100 mg of the sieved dust into a glass centrifuge tube.[17][18]

  • Spike the sample with an appropriate internal standard.

• Extraction:

  • Add 10 mL of a 50:50 (v/v) mixture of dichloromethane and hexane.[17]

  • Sonnicate the sample for a defined period (e.g., 30 minutes).[17][18]

  • Centrifuge the sample and collect the supernatant.

  • Repeat the extraction process two more times, combining the supernatants.[18]

• Extract Cleanup:

  • Concentrate the combined extract under a gentle stream of nitrogen.

  • Perform solid-phase extraction (SPE) using a Florisil cartridge to remove interfering compounds. Elute the fraction containing EHDPP with an appropriate solvent such as ethyl acetate.[17]

• Analysis:

  • Concentrate the final eluate to approximately 1 mL.

  • Analyze the extract using a gas chromatograph coupled with a mass spectrometer (GC-MS) operated in electron impact (EI) mode.[18]

  • Quantify EHDPP based on a calibration curve generated from standards.

4.2 Analysis of EHDPP and its Metabolites in Human Blood by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol outlines a general procedure for the determination of EHDPP and its metabolites in human blood.

• Sample Preparation:

  • To a 1 mL whole blood sample, add an internal standard solution.

  • Perform protein precipitation by adding a solvent like acetonitrile.

  • Vortex and centrifuge the sample to pellet the precipitated proteins.

• Extraction and Cleanup:

  • The supernatant can be further cleaned up using liquid-liquid extraction (LLE) or solid-phase extraction (SPE).[19]

  • For LLE, an organic solvent like acetonitrile can be used to extract the analytes.[19]

  • For SPE, an appropriate cartridge (e.g., ENVI-18) is used to retain and then elute the target compounds.[19]

• Analysis:

  • Evaporate the final extract to dryness and reconstitute in a suitable mobile phase.

  • Inject the sample into a liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS).[19]

  • Use an electrospray ionization (ESI) source, typically in positive ion mode.[19]

  • Monitor specific precursor-to-product ion transitions for EHDPP and its metabolites in multiple reaction monitoring (MRM) mode for quantification.[19]

4.3 Analysis of EHDPP Metabolites in Human Urine by LC-MS/MS

This protocol describes a high-throughput method for analyzing EHDPP metabolites in urine.

• Sample Preparation:

  • For direct injection methods, urine samples may only require dilution and addition of an internal standard.[13][20]

  • Alternatively, offline solid-phase extraction can be used for sample cleanup and concentration.[21]

• Analysis:

  • Inject a small volume (e.g., 5 µL) of the prepared sample into an ultra-performance liquid chromatography (UPLC) system coupled to a high-resolution mass spectrometer (HRMS) or a tandem mass spectrometer (MS/MS).[13]

  • Employ a reversed-phase column for chromatographic separation.

  • Use electrospray ionization in negative or positive mode, depending on the target metabolites.

  • Quantify the metabolites using isotope dilution with labeled internal standards.[13][21]

A generalized experimental workflow for human biomonitoring of EHDPP is presented below.

Figure 2: Generalized workflow for human biomonitoring of EHDPP.

Signaling Pathways and Molecular Mechanisms

Recent research has begun to elucidate the molecular mechanisms through which EHDPP may exert its biological effects. Key signaling pathways identified include the peroxisome proliferator-activated receptor-γ (PPAR-γ) pathway, the estrogen receptor (ER) pathway, and the autophagy pathway.

5.1 PPAR-γ Signaling Pathway:

EHDPP has been shown to act as an agonist for PPAR-γ, a nuclear receptor that plays a critical role in adipogenesis and lipid metabolism.[22][23] Activation of PPAR-γ by EHDPP can lead to the induction of adipogenesis in preadipocytes.[22] This interaction is thought to contribute to the metabolic-disrupting effects of EHDPP.[1]

Figure 3: EHDPP interaction with the PPAR-γ signaling pathway.

5.2 Estrogen Receptor Signaling Pathway:

EHDPP has demonstrated estrogenic activity by activating the estrogen receptor (ER).[1][24] This can promote the proliferation of estrogen-responsive cells and may have implications for endocrine disruption.[24] Interestingly, some major metabolites of EHDPP have been shown to inhibit the ER.[1][24]

Figure 4: EHDPP interaction with the estrogen receptor signaling pathway.

5.3 Autophagy Signaling Pathway:

Exposure to EHDPP has been shown to induce autophagy in human liver cells (HepG2).[12][25] This process of cellular self-digestion can be a protective mechanism, but excessive autophagy can lead to cell death. EHDPP exposure upregulates the expression of several autophagy-related genes (ATGs).[12][25]

Figure 5: EHDPP-induced autophagy signaling pathway.

Conclusion and Future Directions

The evidence presented in this technical guide clearly demonstrates that human exposure to EHDPP is widespread, originating from numerous consumer products and environmental sources. Ingestion of contaminated food and dust, inhalation of indoor air, and dermal contact are the primary pathways of exposure. The presence of EHDPP and its metabolites in human biospecimens confirms its uptake and metabolism in the body.

Emerging research on the molecular mechanisms of EHDPP indicates its potential to disrupt critical cellular processes through interactions with the PPAR-γ, estrogen receptor, and autophagy signaling pathways. These findings underscore the need for further investigation into the potential health risks associated with chronic EHDPP exposure.

Future research should focus on:

• Long-term epidemiological studies: To establish clear associations between EHDPP exposure levels and specific health outcomes in human populations.

• In-depth mechanistic studies: To further elucidate the downstream effects of EHDPP on signaling pathways and cellular function.

• Development of more sensitive analytical methods: To improve the detection of EHDPP and a wider range of its metabolites in complex biological matrices.

• Assessment of mixture effects: To understand the combined toxicological impact of EHDPP with other environmental contaminants to which humans are co-exposed.

A comprehensive understanding of EHDPP's exposure sources, pathways, and toxicological profile is essential for developing effective strategies to mitigate human exposure and protect public health. This guide serves as a foundational resource for the scientific community to advance research in this critical area.

References

• 1. Estrogenic and anti-estrogenic assessment of the flame retardant, 2-ethylhexyl diphenyl phosphate (EHDPP), and its metabolites: Evidence from in vitro, in silico, and transcriptome studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Assessment of Daily Exposure to Organophosphate Esters through PM2.5 Inhalation, Dust Ingestion, and Dermal Contact - PMC [pmc.ncbi.nlm.nih.gov]
• 3. oaepublish.com [oaepublish.com]
• 4. researchgate.net [researchgate.net]
• 5. Replacement Flame-Retardant 2-Ethylhexyldiphenyl Phosphate (EHDPP) Disrupts Hepatic Lipidome: Evidence from Human 3D Hepatospheroid Cell Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Organophosphate Ester, 2-Ethylhexyl Diphenyl Phosphate (EHDPP), Elicits Cytotoxic and Transcriptomic Effects in Chicken Embryonic Hepatocytes and Its Biotransformation Profile Compared to Humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. aces.su.se [aces.su.se]
• 9. dtsc.ca.gov [dtsc.ca.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. 2-Ethyl-Hexyldiphenyl Phosphate (EHDPP) Induces Cytotoxicity by Activation of Autophagy Process in HepG2 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A high-throughput method for determination of metabolites of organophosphate flame retardants in urine by ultra performance liquid chromatography-high resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]
• 17. ehp.niehs.nih.gov [ehp.niehs.nih.gov]
• 18. Fast and Environment-Friendly GC-MS Method for Eleven Organophosphorus Flame Retardants in Indoor Air, Dust, and Skin Wipes - PMC [pmc.ncbi.nlm.nih.gov]
• 19. [Determination of 16 organophosphate esters in human blood by high performance liquid chromatography-tandem mass spectrometry combined with liquid-liquid extraction and solid phase extraction] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. files.core.ac.uk [files.core.ac.uk]
• 22. Adipogenic activity of 2-ethylhexyl diphenyl phosphate via peroxisome proliferator-activated receptor γ pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Activation of Peroxisome Proliferator-Activated Receptor Gamma and Disruption of Progesterone Synthesis of 2-Ethylhexyl Diphenyl Phosphate in Human Placental Choriocarcinoma Cells: Comparison with Triphenyl Phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. dtsc.ca.gov [dtsc.ca.gov]
• 25. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Analysis of 2-Ethylhexyl Diphenyl Phosphate (EHDPP) by Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the qualitative and quantitative analysis of 2-ethylhexyl diphenyl phosphate (EHDPP), an organophosphate flame retardant, using gas chromatography-mass spectrometry (GC-MS). The protocols outlined below are intended to serve as a foundational methodology that can be adapted to specific laboratory and sample requirements.

Introduction

2-Ethylhexyl diphenyl phosphate (EHDPP) is a widely used flame retardant and plasticizer in various consumer and industrial products. Due to its potential for environmental persistence and human exposure, robust and reliable analytical methods are crucial for monitoring its presence in diverse matrices. Gas chromatography coupled with mass spectrometry (GC-MS) offers a highly selective and sensitive technique for the determination of EHDPP.[1][2] This application note details the sample preparation, instrumental analysis, and data interpretation for EHDPP analysis.

Experimental Protocols

Sample Preparation

The choice of sample preparation technique is critical and depends on the sample matrix. The following are generalized protocols for common matrices.

2.1.1. Solid Samples (e.g., Dust, Sediment, Polymer)

• Extraction:

  • Weigh approximately 0.5 g of the homogenized solid sample into a glass centrifuge tube.

  • Add 5 mL of a 1:1 (v/v) mixture of hexane and acetone.

  • Vortex the sample for 1 minute, followed by ultrasonication for 30 minutes.[1]

  • Centrifuge the sample at 3500 rpm for 10 minutes.

  • Carefully transfer the supernatant to a clean glass tube.

  • Repeat the extraction process twice more, combining the supernatants.

• Clean-up (if necessary):

  • For complex matrices, a solid-phase extraction (SPE) clean-up step may be required to remove interfering compounds. A Florisil® cartridge is often suitable for this purpose.

• Concentration:

  • Evaporate the combined extracts to near dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of a suitable solvent, such as ethyl acetate, for GC-MS analysis.

2.1.2. Liquid Samples (e.g., Water)

• Liquid-Liquid Extraction (LLE):

  • To a 100 mL water sample in a separatory funnel, add 30 mL of dichloromethane.

  • Shake vigorously for 2 minutes, periodically venting the pressure.

  • Allow the layers to separate and collect the organic (bottom) layer.

  • Repeat the extraction twice more with fresh portions of dichloromethane.

• Drying and Concentration:

  • Pass the combined organic extracts through a funnel containing anhydrous sodium sulfate to remove any residual water.

  • Evaporate the solvent and reconstitute as described in the solid sample preparation protocol.

2.1.3. Air Samples (using Polyurethane Foam - PUF plugs)

• Extraction:

  • Place the PUF plug into a Soxhlet extraction apparatus.

  • Extract with an appropriate solvent, such as a mixture of toluene and acetone (9:1 v/v), for 8-12 hours.

• Concentration:

  • Concentrate the extract using a rotary evaporator followed by nitrogen blowdown.

  • Reconstitute in a known volume of a suitable solvent for GC-MS analysis.

GC-MS Analysis

The following instrumental parameters have been shown to be effective for the analysis of EHDPP.[1]

Parameter	Value
Gas Chromatograph	Agilent 7890A or equivalent
Column	DB-5MS (60 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent
Inlet Mode	Splitless
Inlet Temperature	290 °C
Injection Volume	1 µL
Carrier Gas	Helium
Oven Program	Initial temperature 80 °C, hold for 2 min; ramp at 15 °C/min to 300 °C, hold for 10 min
Mass Spectrometer	Agilent 5975C or equivalent
Ionization Mode	Electron Ionization (EI)
Ion Source Temp.	280 °C
Interface Temp.	280 °C
Acquisition Mode	Selected Ion Monitoring (SIM) or Full Scan

Quantitative Data

For quantitative analysis, the use of an internal standard is recommended to correct for variations in sample preparation and instrument response. The following table summarizes key quantitative parameters for EHDPP.

Parameter	Value	Reference
Molecular Weight	362.4 g/mol	[3]
Quantifier Ion (m/z)	251	[3]
Qualifier Ion 1 (m/z)	250	[3]
Qualifier Ion 2 (m/z)	362 (Molecular Ion)	[3]

Note: The retention time of EHDPP will vary depending on the specific GC system and conditions but can be empirically determined by injecting a standard.

Data Presentation

The following table presents a summary of the key mass spectrometric data for EHDPP identification and quantification.

Compound	Molecular Formula	Quantifier Ion (m/z)	Qualifier Ions (m/z)
2-Ethylhexyl diphenyl phosphate (EHDPP)	C₂₀H₂₇O₄P	251	250, 362

Visualizations

Experimental Workflow

Caption: Workflow for EHDPP analysis.

EHDPP Fragmentation Pathway

Under electron ionization, EHDPP undergoes characteristic fragmentation. The molecular ion (m/z 362) is often observed. A prominent fragmentation pathway involves the cleavage of the 2-ethylhexyl group, leading to the formation of a stable diphenyl phosphate fragment.

Caption: Proposed fragmentation of EHDPP.

Conclusion

The GC-MS method detailed in this application note provides a robust and sensitive approach for the analysis of EHDPP in various matrices. Proper sample preparation is key to achieving accurate and reproducible results. The provided instrumental parameters and quantitative data serve as a strong starting point for method development and validation in your laboratory. These protocols can be adapted to meet specific research and monitoring needs for this important environmental contaminant.

References

• 1. Fast and Environment-Friendly GC-MS Method for Eleven Organophosphorus Flame Retardants in Indoor Air, Dust, and Skin Wipes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. frontiersin.org [frontiersin.org]
• 3. 2-Ethylhexyl diphenyl phosphate | C20H27O4P | CID 14716 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Extraction of 2-Ethylhexyl Diphenyl Phosphate from Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes and protocols detail the extraction of 2-Ethylhexyl diphenyl phosphate (EHDPP), an organophosphate flame retardant of growing environmental concern, from various environmental matrices. The following sections provide detailed methodologies for the extraction of EHDPP from water, soil, sediment, and biota, accompanied by quantitative data to aid in method selection and validation.

Overview of Extraction Techniques

The selection of an appropriate extraction technique for 2-Ethylhexyl diphenyl phosphate (EHDPP) is contingent on the specific environmental matrix being analyzed. Key methods include Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) for aqueous samples, while Ultrasonic-Assisted Extraction (UAE), Pressurized Liquid Extraction (PLE), and Microwave-Assisted Extraction (MAE) are effective for solid matrices like soil and sediment. For biological samples, such as fish tissue, variations of these methods, including a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach, have been successfully employed.

Quantitative Data Summary

The following tables summarize the quantitative data for the extraction of EHDPP and other relevant organophosphate esters (OPEs) from various environmental samples. This data provides a comparative overview of the efficiency of different extraction methods.

Table 1: Extraction of Organophosphate Esters from Water Samples

Extraction Method	Analyte(s)	Recovery (%)	LOD (ng/L)	LOQ (ng/L)	Reference
DLLME-GC-NPD	10 OPEs	Varies by compound	10 - 80	-	[1]
MSPE-GC-MS	4 OPEs	72.5 - 89.1	38 - 1000	100 - 3590	[2][3]
SPME-GC-FPD	7 OPEs	-	250 - 940	-	[4]

Table 2: Extraction of Organophosphate Esters from Soil and Sediment Samples

Extraction Method	Analyte(s)	Recovery (%)	LOD (ng/g)	LOQ (ng/g)	Reference
UAE-SPE-LC-MS/MS	OPEs in Soil	50 - 121	0.06 - 0.20 (dw)	-	[5]
PLE-SPME-GC-FPD	OPEs in Sediment	82.3 - 108.9	0.009 - 0.280	-	[6]
PLE-SPE-GC-MS	7 OPEs in Sediment	77 - 111	-	0.5 - 5	[7]
MAE-GC-ICP-MS	10 OPEs in Sediment	78 - 105	-	2 - 4	[8]

Table 3: Extraction of Organophosphate Esters from Biota Samples (Fish Tissue)

Extraction Method	Analyte(s)	Recovery (%)	LOD (ng/g)	LOQ (ng/g)	Reference
UAE-SPE-LC-MS/MS	OPEs in Fish	47 - 123	0.02 - 0.30 (ww)	-	[5]
Modified QuEChERS-GC-MS	OPs in Fish	70 - 120	1 - 3	4 - 9	[9]
PLE-SPME-GC-FPD	OPEs in Fish	76.1 - 102.8	-	-	[10]

Experimental Protocols

This section provides detailed, step-by-step protocols for the extraction of EHDPP from various environmental matrices.

Extraction from Water Samples

3.1.1. Dispersive Liquid-Liquid Microextraction (DLLME)

This method is a rapid and efficient technique for the preconcentration of organic analytes from aqueous samples.

Protocol:

• Sample Preparation: Collect 10 mL of the water sample in a glass centrifuge tube. Add NaCl to a final concentration of 20% (w/v) to enhance the extraction efficiency.

• Extraction: Rapidly inject a mixture of 1 mL of acetone (disperser solvent) containing 20 µL of 1,1,1-trichloroethane (extraction solvent) into the water sample.

• Centrifugation: Vigorously shake the mixture and then centrifuge at 3500 rpm to separate the phases.

• Analysis: Collect the sedimented organic phase using a microsyringe and inject it into the analytical instrument (e.g., GC-NPD or GC-MS).

3.1.2. Magnetic Solid-Phase Extraction (MSPE)

MSPE utilizes magnetic nanoparticles as the sorbent, allowing for easy separation of the adsorbent from the sample matrix using an external magnetic field.

Protocol:

• Adsorbent Preparation: Synthesize or procure magnetic multi-walled carbon nanotubes (MWCNTs).

• Adsorption: Disperse 20 mg of the magnetic adsorbent in 20 mL of the water sample. Shake the mixture for 50 minutes to allow for the adsorption of EHDPP onto the adsorbent.

• Magnetic Separation: Place a strong magnet on the side of the sample container to attract the magnetic adsorbent. Decant and discard the supernatant.

• Elution: Add 1.4 mL of ethyl acetate to the adsorbent and sonicate for 20 minutes to elute the adsorbed EHDPP.

• Analysis: Separate the eluate from the adsorbent using the magnet and analyze the eluate by GC-MS.[2][3]

Extraction from Soil and Sediment Samples

3.2.1. Ultrasonic-Assisted Extraction (UAE)

UAE uses high-frequency sound waves to facilitate the extraction of analytes from solid matrices.

Protocol:

• Sample Preparation: Air-dry the soil or sediment sample and sieve it to remove large debris.

• Extraction: Weigh 5 g of the homogenized sample into an extraction vessel. Add 20 mL of methanol as the extraction solvent.

• Ultrasonication: Place the vessel in an ultrasonic bath and sonicate for 30 minutes.

• Separation: Centrifuge the mixture and collect the supernatant. Repeat the extraction process with a fresh portion of solvent.

• Clean-up: Combine the extracts and perform a solid-phase extraction (SPE) clean-up using a suitable sorbent (e.g., C18) to remove interfering matrix components.

• Analysis: Concentrate the cleaned extract and analyze by LC-MS/MS.[5]

3.2.2. Pressurized Liquid Extraction (PLE)

PLE, also known as Accelerated Solvent Extraction (ASE), utilizes elevated temperatures and pressures to increase the efficiency and speed of the extraction process.

Protocol:

• Sample Preparation: Homogenize and mix the soil or sediment sample with a drying agent like diatomaceous earth.

• Extraction Cell Loading: Pack the sample into a stainless steel extraction cell.

• Extraction Parameters: Set the extraction solvent to a water:acetonitrile (75:25) mixture, the temperature to 90°C, and the pressure to 1500 psi. Perform the extraction for 5 minutes.[7]

• Post-Extraction: The collected extract is then diluted with ultrapure water and passed through an Oasis HLB SPE cartridge for concentration and clean-up.[7]

• Elution and Analysis: Elute the analytes from the SPE cartridge with ethyl acetate, concentrate the eluate, and analyze by GC-MS.[7]

Extraction from Biota Samples (Fish Tissue)

3.3.1. Modified QuEChERS Method

The QuEChERS method is a streamlined approach that combines extraction and clean-up in a few simple steps.

Protocol:

• Sample Homogenization: Homogenize a representative portion of the fish tissue.

• Extraction: Weigh 10 g of the homogenized tissue into a 50 mL centrifuge tube. Add 10 mL of acetonitrile and shake vigorously.

• Salting Out: Add a salt mixture (e.g., MgSO₄ and NaCl) to induce phase separation. Shake and centrifuge.

• Dispersive Solid-Phase Extraction (d-SPE) Clean-up: Take an aliquot of the acetonitrile supernatant and transfer it to a d-SPE tube containing a sorbent mixture (e.g., PSA, C18, and MgSO₄) to remove lipids and other interferences.

• Analysis: Vortex and centrifuge the d-SPE tube. The cleaned extract is then ready for analysis by GC-MS or LC-MS/MS.[9]

Experimental Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the general experimental workflow for the extraction and analysis of EHDPP and a conceptual representation of its potential interaction with biological pathways.

Caption: General experimental workflow for EHDPP extraction and analysis.

Caption: Conceptual pathway of EHDPP in the environment and potential biological interactions.

References

• 1. Development of a dispersive liquid-liquid microextraction method for organophosphorus flame retardants and plastizicers determination in water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Solid-phase microextraction of organophosphate pesticides in source waters for drinking water treatment facilities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of organophosphate flame retardants in soil and fish using ultrasound-assisted extraction, solid-phase clean-up, and liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development of pressurized liquid extraction and solid-phase microextraction combined with gas chromatography and flame photometric detection for the determination of organophosphate esters in sediments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pressurized liquid extraction of organophosphate triesters from sediment samples using aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Determination of organophosphate flame retardants and plasticizers in sediment samples using microwave-assisted extraction and gas chromatography with inductively coupled plasma mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of pesticide residues in fish tissues by modified QuEChERS method and dual-d-SPE clean-up coupled to gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: 2-Ethylhexyl Diphenyl Phosphate (EHDPP) as a Flame Retardant in Polymers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-Ethylhexyl diphenyl phosphate (EHDPP) as a flame retardant in various polymer systems. This document includes key performance data, detailed experimental protocols for evaluation, and schematic diagrams illustrating the mechanisms of action and experimental workflows.

Introduction to 2-Ethylhexyl Diphenyl Phosphate (EHDPP)

2-Ethylhexyl diphenyl phosphate (EHDPP), also known by trade names such as Disflamoll® DPO, Phosflex 362, and Santicizer® 141, is an organophosphate compound widely utilized as a plasticizer and a halogen-free flame retardant.[1][2][3][4][5][6][7][8][9][10] Its molecular structure, featuring both aromatic and aliphatic moieties, imparts a favorable combination of properties including good compatibility with a range of polymers, low volatility, and effectiveness in reducing flammability.[2] EHDPP is commonly employed in polymers such as polyvinyl chloride (PVC), thermoplastic polyurethanes (TPU), nitrile butadiene rubber (NBR), and cellulose acetate.[1][2]

Chemical Structure and Properties:

• IUPAC Name: 2-ethylhexyl diphenyl phosphate

• CAS Number: 1241-94-7[6]

• Molecular Formula: C₂₀H₂₇O₄P[6]

• Molar Mass: 362.40 g/mol [6]

• Appearance: Clear, almost colorless liquid[1]

• Phosphorus Content: Approximately 8.5-8.6%[1][7]

Flame Retardant Mechanism

Organophosphorus flame retardants like EHDPP can exert their function in both the gas phase and the condensed (solid) phase during polymer combustion. The specific mechanism can vary depending on the polymer matrix and the combustion conditions.

Condensed Phase Action: In the condensed phase, EHDPP can decompose upon heating to form phosphoric acid species. These acidic compounds promote the dehydration and charring of the polymer.[9] The resulting char layer acts as a physical barrier, insulating the underlying polymer from heat and oxygen, and reducing the release of flammable volatile compounds into the gas phase.[9]

Gas Phase Action: In the gas phase, volatile phosphorus-containing radicals (such as PO•) can be generated from the decomposition of EHDPP.[9] These radicals act as scavengers, interfering with the high-energy hydrogen (H•) and hydroxyl (OH•) radicals that propagate the combustion chain reaction in the flame. This "flame poisoning" effect reduces the heat of combustion and can extinguish the flame.[9]

Caption: General flame retardant mechanism of EHDPP in polymers.

Data Presentation

The following tables summarize the typical effects of 2-Ethylhexyl diphenyl phosphate on the properties of various polymers. It is important to note that specific quantitative data for EHDPP across a range of concentrations in different polymers is not extensively available in publicly accessible literature. The data presented below is illustrative of the expected performance based on the properties of organophosphate flame retardants. Researchers should conduct their own experiments to determine the precise performance characteristics for their specific formulations.

Flexible Polyvinyl Chloride (PVC)

EHDPP is widely used in flexible PVC as both a flame retardant and a plasticizer.[1][2][4][5] It is known for its high efficiency, good low-temperature properties, and its ability to reduce smoke generation compared to some other flame retardants.[1][9][11]

Table 1: Illustrative Flame Retardant Properties of EHDPP in Flexible PVC

EHDPP Concentration (phr)	Limiting Oxygen Index (LOI) (%)	UL-94 Rating (3.2 mm)
0	~23-25	Fails
10	~26-28	V-2
20	~29-32	V-0
30	~33-36	V-0

Table 2: Illustrative Mechanical Properties of EHDPP in Flexible PVC

EHDPP Concentration (phr)	Tensile Strength (MPa)	Elongation at Break (%)	Hardness (Shore A)
0 (with primary plasticizer)	15-20	250-350	80-90
10	14-19	270-370	78-88
20	13-18	290-390	75-85
30	12-17	310-410	72-82

Polycarbonate (PC)

While polycarbonate is inherently more flame resistant than many other polymers, EHDPP can be used to meet more stringent flammability requirements.[2]

Table 3: Illustrative Flame Retardant and Thermal Properties of EHDPP in Polycarbonate

EHDPP Concentration (wt%)	Limiting Oxygen Index (LOI) (%)	UL-94 Rating (1.6 mm)	Glass Transition Temp. (Tg) (°C)
0	~26-28	V-2	~145-150
5	~29-31	V-0	~140-145
10	~32-34	V-0	~135-140

Polyurethane (PU) Foam

EHDPP is used in both rigid and flexible polyurethane foams to reduce their high flammability.

Table 4: Illustrative Flame Retardant Properties of EHDPP in Rigid Polyurethane Foam

EHDPP Concentration (php)	Limiting Oxygen Index (LOI) (%)	UL-94 Rating
0	~18-20	Fails
10	~22-24	V-2 / V-1
20	~25-28	V-0

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the performance of EHDPP as a flame retardant in polymers.

Sample Preparation

• Melt Blending: Dry the base polymer resin and EHDPP to remove any moisture.

• Compound the polymer and EHDPP at the desired concentrations using a twin-screw extruder or an internal mixer.

• Process the resulting compound into test specimens of the required dimensions for each test method (e.g., by injection molding or compression molding).

• Condition the specimens at 23 ± 2 °C and 50 ± 5% relative humidity for at least 48 hours prior to testing.

Caption: General experimental workflow for sample preparation.

Limiting Oxygen Index (LOI) Test

• Standard: ASTM D2863 / ISO 4589-2

• Apparatus: LOI instrument with a vertical glass chimney.

• Specimen: Typically a bar of 80-150 mm length, 10 ± 0.5 mm width, and 4 ± 0.25 mm thickness.

• Procedure:

  • Vertically mount the specimen in the center of the glass chimney.

  • Introduce a mixture of oxygen and nitrogen into the chimney at a specified flow rate.

  • Ignite the top surface of the specimen with a pilot flame.

  • Observe the burning behavior of the specimen.

  • Systematically vary the oxygen concentration in the gas mixture to determine the minimum concentration that just supports flaming combustion for a specified duration or extent of burning.

  • The LOI is expressed as the volume percentage of oxygen.

UL-94 Vertical Burning Test

• Standard: ANSI/UL 94

• Apparatus: UL-94 test chamber, Bunsen burner, timer, and a layer of dry absorbent cotton.

• Specimen: A rectangular bar, typically 125 ± 5 mm long and 13 ± 0.5 mm wide, with a thickness as specified (e.g., 1.6 mm or 3.2 mm).

• Procedure:

  • Clamp the specimen vertically from its top end, with the lower end 300 mm above a layer of cotton.

  • Apply a specified blue flame from the burner to the center of the bottom edge of the specimen for 10 seconds.

  • Remove the flame and record the afterflame time (t1).

  • As soon as flaming ceases, immediately re-apply the flame for another 10 seconds.

  • Remove the flame and record the second afterflame time (t2) and the afterglow time (t3).

  • Note if any flaming drips ignite the cotton below.

  • Classify the material as V-0, V-1, or V-2 based on the criteria in the UL 94 standard.

Cone Calorimetry

• Standard: ASTM E1354 / ISO 5660

• Apparatus: Cone calorimeter.

• Specimen: 100 x 100 mm plaques with a thickness up to 50 mm.

• Procedure:

  • Wrap the specimen in aluminum foil, leaving the top surface exposed, and place it in the sample holder.

  • Position the sample holder on the load cell under the conical heater.

  • Expose the specimen to a specified radiant heat flux (e.g., 35 or 50 kW/m²).

  • Ignite the evolved gases with a spark igniter.

  • Continuously measure the oxygen concentration in the exhaust stream, the mass of the specimen, and the smoke obscuration.

  • From these measurements, calculate key parameters such as the heat release rate (HRR), peak heat release rate (pHRR), total heat released (THR), time to ignition (TTI), and smoke production rate (SPR).

Thermogravimetric Analysis (TGA)

• Apparatus: Thermogravimetric analyzer.

• Specimen: A small sample, typically 5-10 mg.

• Procedure:

  • Place the sample in a tared TGA pan.

  • Heat the sample at a constant rate (e.g., 10 or 20 °C/min) under a controlled atmosphere (e.g., nitrogen or air).

  • Record the sample weight as a function of temperature.

  • Analyze the resulting thermogram to determine the onset of decomposition, the temperatures of maximum weight loss, and the percentage of char residue at high temperatures.

Differential Scanning Calorimetry (DSC)

• Apparatus: Differential scanning calorimeter.

• Specimen: A small sample, typically 5-10 mg, sealed in an aluminum pan.

• Procedure:

  • Place the sample pan and an empty reference pan in the DSC cell.

  • Subject the sample to a controlled temperature program, typically involving heating, cooling, and reheating cycles (e.g., heat from room temperature to above the expected melting point, cool, then reheat). A common heating/cooling rate is 10 °C/min.

  • Record the differential heat flow between the sample and the reference.

  • Analyze the DSC curve to determine the glass transition temperature (Tg), melting temperature (Tm), and crystallization temperature (Tc).

Tensile Testing

• Standard: ASTM D638

• Apparatus: Universal testing machine with appropriate grips and an extensometer.

• Specimen: Dumbbell-shaped specimens (e.g., Type I).

• Procedure:

  • Measure the cross-sectional dimensions of the specimen's narrow section.

  • Mount the specimen in the grips of the testing machine.

  • Attach an extensometer to the gauge length of the specimen.

  • Apply a tensile load at a constant crosshead speed until the specimen fractures.

  • Record the load and elongation data throughout the test.

  • From the stress-strain curve, determine the tensile strength, Young's modulus, and elongation at break.

Safety and Handling

2-Ethylhexyl diphenyl phosphate should be handled in accordance with its Safety Data Sheet (SDS).[5] It may cause skin and eye irritation.[12] Appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn when handling this chemical.[12] Ensure adequate ventilation to minimize exposure to vapors.[12]

Disclaimer

The information provided in these application notes is for guidance purposes only. The performance of 2-Ethylhexyl diphenyl phosphate can be influenced by the specific polymer grade, other additives in the formulation, and processing conditions. It is the responsibility of the user to conduct their own testing to determine the suitability of this product for their particular application.

References

• 1. scribd.com [scribd.com]
• 2. specialchem.com [specialchem.com]
• 3. specialchem.com [specialchem.com]
• 4. specialchem.com [specialchem.com]
• 5. valtris.com [valtris.com]
• 6. Phosflex® 362 - Omya [products.omya.com]
• 7. Phosflex 362: Plasticizer for PVC with Superior UV Resistance | ICL Industrial Products [icl-industrialproducts.com]
• 8. ulprospector.com [ulprospector.com]
• 9. harwick.com [harwick.com]
• 10. specialchem.com [specialchem.com]
• 11. specialchem.com [specialchem.com]
• 12. valtris.com [valtris.com]

Application Notes and Protocols for 2-Ethylhexyl Diphenyl Phosphate (EHDPP) in Flexible PVC

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-ethylhexyl diphenyl phosphate (EHDPP) as a dual-function plasticizer and flame retardant in flexible Polyvinyl Chloride (PVC) formulations. The information is intended for professionals in research and development, materials science, and product formulation.

Introduction to EHDPP in Flexible PVC

2-Ethylhexyl diphenyl phosphate (EHDPP) is an organophosphate ester that serves as a highly effective additive in flexible PVC applications.[1] Its primary functions are to impart flexibility to the otherwise rigid PVC polymer and to enhance its fire resistance. This dual functionality makes EHDPP a valuable component in various industries, including wire and cable insulation, automotive interiors, construction materials, and coated fabrics.[2]

The molecular structure of EHDPP, featuring both aliphatic and aromatic moieties, contributes to its excellent compatibility with the PVC matrix. This compatibility ensures efficient plasticization, leading to desirable mechanical properties such as improved elongation and reduced brittleness. Furthermore, the phosphorus content in EHDPP is key to its flame-retardant capabilities.

Quantitative Data Presentation

The performance of EHDPP in flexible PVC is often evaluated in comparison to other common plasticizers, such as Di(2-ethylhexyl) phthalate (DEHP). The following tables summarize typical quantitative data for flexible PVC formulations containing EHDPP.

Table 1: Typical Mechanical Properties of Flexible PVC (60 phr Plasticizer)

Property	Test Method	PVC with DEHP	PVC with EHDPP
Tensile Strength (MPa)	ASTM D638	15 - 25	18 - 28
Elongation at Break (%)	ASTM D638	250 - 400	200 - 350
Shore A Hardness	ASTM D2240	80 - 90	85 - 95
100% Modulus (MPa)	ASTM D638	8 - 12	10 - 15

Table 2: Typical Thermal and Flame Retardant Properties of Flexible PVC (60 phr Plasticizer)

Property	Test Method	PVC with DEHP	PVC with EHDPP
Glass Transition Temp. (Tg) (°C)	DSC	-40 to -20	-35 to -15
Initial Decomposition Temp. (°C)	TGA	~250	~270
Limiting Oxygen Index (LOI) (%)	ASTM D2863	22 - 26	28 - 35
UL-94 Flammability Rating (3.2 mm)	UL-94	V-2 / V-1	V-0

Note: The values presented are typical ranges and can vary depending on the specific formulation, including the concentration of other additives like stabilizers and fillers.

Experimental Protocols

The following are detailed methodologies for the preparation and evaluation of flexible PVC formulations containing EHDPP.

Preparation of Flexible PVC Sheets

Objective: To prepare standardized flexible PVC sheets for subsequent testing.

Materials:

• PVC resin (K-value 65-70)

• EHDPP (plasticizer)

• Thermal stabilizer (e.g., Ca/Zn stearate)

• Lubricant (e.g., stearic acid)

• Two-roll mill

• Hydraulic press with heating and cooling capabilities

• Molding frame

Procedure:

• Dry Blending: In a high-speed mixer, blend the PVC resin, thermal stabilizer, and lubricant for 5-10 minutes until a homogenous powder mixture is obtained.

• Plasticizer Addition: Slowly add the pre-weighed EHDPP to the dry blend while continuing to mix at a lower speed to ensure uniform absorption. Mix for an additional 10-15 minutes.

• Milling: Transfer the compound to a two-roll mill preheated to 150-160°C.

• Continuously pass the material through the nip of the rolls, folding and re-introducing it to ensure thorough mixing and gelation. This process typically takes 5-10 minutes.

• Once a uniform, molten sheet is formed, remove it from the mill.

• Molding: Place the milled sheet into a molding frame between two polished metal plates.

• Transfer the assembly to a hydraulic press preheated to 170-180°C.

• Apply a pressure of 10-15 MPa for 5-10 minutes.

• Cool the mold under pressure to approximately 40-50°C.

• Remove the molded PVC sheet and allow it to condition at room temperature for at least 24 hours before testing.

Evaluation of Mechanical Properties

Objective: To determine the tensile strength, elongation at break, and Shore A hardness of the prepared PVC sheets.

Procedure:

• Tensile Testing (ASTM D638):

  • Cut dumbbell-shaped specimens from the conditioned PVC sheets using a die cutter.

  • Measure the thickness and width of the narrow section of each specimen.

  • Conduct the tensile test using a universal testing machine at a crosshead speed of 500 mm/min.

  • Record the maximum load and the elongation at the point of rupture.

  • Calculate the tensile strength and elongation at break.

• Hardness Testing (ASTM D2240):

  • Use a Shore A durometer to measure the hardness of the PVC sheet.

  • Take at least five readings at different points on the sheet and calculate the average.

Evaluation of Thermal and Flame Retardant Properties

Objective: To assess the thermal stability and flame retardancy of the PVC formulations.

Procedure:

• Thermogravimetric Analysis (TGA):

  • Place a small sample (5-10 mg) of the PVC formulation into a TGA crucible.

  • Heat the sample from room temperature to 600°C at a heating rate of 10°C/min under a nitrogen atmosphere.

  • Record the weight loss as a function of temperature to determine the initial decomposition temperature.

• Differential Scanning Calorimetry (DSC):

  • Place a small sample (5-10 mg) into a DSC pan.

  • Heat the sample from -80°C to 120°C at a heating rate of 10°C/min.

  • Cool the sample back to -80°C and then perform a second heating scan under the same conditions.

  • Determine the glass transition temperature (Tg) from the second heating curve.

• Limiting Oxygen Index (LOI) Test (ASTM D2863):

  • Prepare rectangular specimens of the specified dimensions.

  • Mount the specimen vertically in the test chamber.

  • Introduce a mixture of oxygen and nitrogen into the chamber and ignite the top of the specimen.

  • Vary the oxygen concentration until the minimum concentration that just supports flaming combustion is determined. This is the LOI value.

• UL-94 Vertical Burn Test:

  • Prepare rectangular bar specimens of the specified dimensions.

  • Mount a specimen vertically and apply a standard flame to the bottom edge for 10 seconds.

  • Observe the afterflame time and whether flaming drips ignite a cotton patch placed below.

  • Classify the material as V-0, V-1, or V-2 based on the test criteria.

Mechanism of Action and Visualization

EHDPP functions as a flame retardant in flexible PVC through a combination of gas-phase and condensed-phase mechanisms.

Flame Retardant Mechanism

• Gas-Phase Inhibition: Upon heating, EHDPP can decompose to release phosphorus-containing radicals (e.g., PO•). These radicals act as scavengers in the gas phase, interrupting the high-energy, chain-branching reactions of combustion involving H• and OH• radicals. This "quenching" effect reduces the propagation of the flame.

• Condensed-Phase Charring: In the solid (condensed) phase, the phosphoric acid species formed from the decomposition of EHDPP promote the dehydration and cross-linking of the PVC polymer chains. This leads to the formation of a stable, insulating layer of char on the surface of the material. This char layer acts as a physical barrier, limiting the evolution of flammable volatile gases and shielding the underlying polymer from the heat of the flame.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Flame retardant mechanism of EHDPP in flexible PVC.

Caption: Experimental workflow for evaluating EHDPP in flexible PVC.

References

• 1. healthvermont.gov [healthvermont.gov]
• 2. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]

Application Notes and Protocols for 2-Ethylhexyl Diphenyl Phosphate as a Plasticizer

For Researchers, Scientists, and Drug Development Professionals

Introduction to 2-Ethylhexyl Diphenyl Phosphate (Odp)

2-Ethylhexyl diphenyl phosphate (CAS No. 1241-94-7), often referred to as Odp or octicizer, is a versatile organophosphate compound widely utilized as a plasticizer and flame retardant.[1][2] Its primary function as a plasticizer is to increase the flexibility, durability, and workability of polymeric materials, most notably polyvinyl chloride (PVC).[1] Beyond its plasticizing capabilities, Odp also imparts flame retardant properties to the materials it is incorporated into.[1][3]

These characteristics have led to its use in a variety of applications, including:

• Flexible PVC products: Enhancing cold resistance and flexibility.[1]

• Wire and cable insulation: Providing both flexibility and flame retardancy.[1]

• Coatings, adhesives, and sealants: Improving performance characteristics.[4]

• Synthetic rubbers (e.g., NBR, CR, EPDM): Enhancing wear resistance and toughness.[4]

• Hydraulic fluids: Contributing to fire-resistant formulations.[1]

For professionals in drug development, understanding the properties and biological interactions of plasticizers like Odp is crucial, as they can be present in materials used for medical devices, packaging, and delivery systems. Recent studies have explored the biological effects of Odp, including its potential as an endocrine disruptor and its impact on metabolism, making a thorough understanding of its application and testing essential.[5][6]

Physicochemical and Toxicological Profile

A summary of the key physicochemical and toxicological properties of 2-Ethylhexyl diphenyl phosphate is presented below.

Property	Value	Reference
Chemical Formula	C20H27O4P	[2]
Molar Mass	362.406 g/mol	[2]
Appearance	Colorless to pale yellow transparent oily liquid	[1]
Boiling Point	196 °C (385 °F; 469 K)	[2]
Melting Point	-60 °C (-76 °F; 213 K)	[2]
Water Solubility	Insoluble	[1]
Oral LD50 (Rat)	>15800 mg/kg bw	[7]
Dermal LD50 (Rabbit)	>7940 mg/kg bw	[7]

Application in Polymer Formulations: Polyvinyl Chloride (PVC)

Odp is a highly effective plasticizer for PVC, offering a good balance of flexibility, low-temperature performance, and flame retardancy.

General Formulation Guidelines

The amount of plasticizer in a PVC formulation is typically expressed in parts per hundred resin (phr) . For flexible PVC applications, the concentration of Odp can range from 30 to 80 phr, depending on the desired flexibility.[8] A typical starting formulation for a general-purpose flexible PVC compound is provided below.

Component	phr (parts per hundred resin)
PVC Resin (K-value 65-70)	100
2-Ethylhexyl diphenyl phosphate (Odp)	40 - 60
Heat Stabilizer (e.g., Ca/Zn stearate)	2 - 5
Lubricant (e.g., stearic acid)	0.5 - 1.5
Filler (e.g., calcium carbonate)	0 - 30

Experimental Protocol: Preparation of Plasticized PVC Sheets

This protocol outlines the laboratory-scale preparation of flexible PVC sheets using Odp as the plasticizer.

Materials:

• PVC resin (suspension grade, K-value 65-70)

• 2-Ethylhexyl diphenyl phosphate (Odp)

• Heat stabilizer (e.g., calcium-zinc based)

• Lubricant (e.g., stearic acid)

• Two-roll mill

• Hydraulic press with heating and cooling capabilities

• Molds for sheet preparation

Procedure:

• Dry Blending: In a high-speed mixer, blend the PVC resin, heat stabilizer, and lubricant for 5-10 minutes until a homogenous dry blend is achieved.

• Plasticizer Addition: Gradually add the pre-weighed Odp to the dry blend while continuing to mix. Mix for an additional 10-15 minutes to ensure uniform absorption of the plasticizer. The final compound should be a free-flowing powder.

• Milling: Set the temperature of the two-roll mill to 150-165°C. Transfer the PVC compound to the mill and process until a homogenous, molten sheet is formed. This process typically takes 5-10 minutes.

• Molding: Cut the milled sheet into appropriate sizes for the mold. Place the sheet in a pre-heated mold in the hydraulic press.

• Compression Molding:

  • Preheat the press to 170-180°C.

  • Apply low pressure for 2-3 minutes to allow the material to flow and fill the mold.

  • Increase the pressure to 10-15 MPa and maintain for 5-7 minutes to cure the sheet.

  • Cool the mold under pressure to below 50°C.

• Demolding: Once cooled, remove the plasticized PVC sheet from the mold.

• Conditioning: Condition the prepared sheets at 23 ± 2°C and 50 ± 5% relative humidity for at least 24 hours before testing.

Standardized Testing Protocols for Performance Evaluation

The performance of Odp as a plasticizer in PVC can be evaluated using standardized test methods.

Performance Metric	ASTM Standard	Brief Description
Plasticizer Efficiency	ASTM D2284	Measures tensile properties (tensile strength, elongation, modulus) to determine the efficiency of the plasticizer in imparting flexibility.[1]
Flame Retardancy	ASTM D2863 (Oxygen Index)	Determines the minimum oxygen concentration required to support candle-like combustion of the plastic.[1]
Flame Retardancy	ASTM D6413 (Vertical Flame Test)	Measures the response of materials to a vertical flame, providing pass/fail criteria for flame resistance.[1]
Low-Temperature Flexibility	ASTM D746 (Brittleness Temperature)	Determines the temperature at which the plasticized material fractures upon impact under specified conditions.

Protocols for Evaluating Biological Effects

For drug development professionals, understanding the potential biological impact of leachable compounds like Odp is critical. The following are example protocols for assessing potential endocrine disruption and cytotoxicity.

Experimental Protocol: In Vitro Steroidogenesis Assay using H295R Cells

This protocol is designed to assess the effects of Odp on the production of steroid hormones.

Materials:

• H295R human adrenocortical carcinoma cell line

• Cell culture medium (e.g., DMEM/F12) supplemented with serum and antibiotics

• Odp stock solution in a suitable solvent (e.g., DMSO)

• Forskolin (to stimulate steroidogenesis)

• ELISA kits for testosterone and estradiol quantification

• Cell viability assay kit (e.g., MTT or neutral red)

Procedure:

• Cell Culture: Culture H295R cells in appropriate flasks until they reach 80-90% confluency.

• Seeding: Seed the cells into 24-well plates at a density of approximately 250,000 to 300,000 cells per well and allow them to attach for 24 hours.

• Exposure:

  • Prepare serial dilutions of Odp in the cell culture medium. A suggested concentration range based on existing literature is 0.1 µM to 100 µM.

  • Include a solvent control (e.g., 0.1% DMSO) and a positive control (e.g., forskolin).

  • Remove the old medium from the wells and replace it with the medium containing the different concentrations of Odp or controls.

• Incubation: Incubate the plates for 48 hours at 37°C in a humidified atmosphere with 5% CO2.

• Hormone Analysis:

  • After incubation, collect the cell culture medium from each well.

  • Analyze the concentrations of testosterone and estradiol in the medium using commercially available ELISA kits, following the manufacturer's instructions.

• Cell Viability: After collecting the medium, assess the viability of the cells in each well using a standard cytotoxicity assay to ensure that the observed effects on hormone production are not due to cell death.

Experimental Protocol: Zebrafish Embryo Toxicity Assay for Endocrine Disruption

This in vivo assay can be used to evaluate the developmental toxicity and potential endocrine-disrupting effects of Odp.

Materials:

• Fertilized zebrafish (Danio rerio) embryos

• Embryo medium (e.g., E3 medium)

• Odp stock solution in a suitable solvent (e.g., DMSO)

• 24-well plates

• Stereomicroscope

Procedure:

• Embryo Collection: Collect freshly fertilized zebrafish embryos (less than 2 hours post-fertilization).

• Exposure Setup:

  • Prepare a range of Odp concentrations in the embryo medium. Based on existing studies, a relevant concentration range could be 0.1 µg/L to 100 µg/L.[9]

  • Include a solvent control (e.g., 0.01% DMSO).

  • Place 10-15 embryos per well in a 24-well plate containing the respective Odp concentrations or control medium.

• Incubation: Incubate the plates at 28.5°C on a 14:10 hour light:dark cycle.

• Daily Observations:

  • Observe the embryos daily under a stereomicroscope.

  • Record key developmental endpoints such as mortality, hatching rate, heart rate, and any morphological abnormalities (e.g., pericardial edema, yolk sac edema, spinal curvature).

• Endpoint Analysis (at 96-120 hours post-fertilization):

  • Determine the final mortality and hatching rates.

  • Quantify the incidence and severity of malformations.

  • For more specific endocrine disruption assessment, molecular analyses (e.g., qPCR for thyroid hormone-related genes) or specific staining can be performed on the larvae.

Data Presentation and Interpretation

All quantitative data from the described experiments should be summarized in clearly structured tables for easy comparison. For example, when evaluating plasticizer performance, a table comparing the tensile strength, elongation at break, and oxygen index of PVC formulations with different phr of Odp would be highly beneficial. Similarly, for the biological assays, dose-response curves and tables summarizing the effects of different Odp concentrations on hormone levels or developmental endpoints should be generated.

Conclusion

2-Ethylhexyl diphenyl phosphate is a versatile and effective plasticizer and flame retardant for a range of polymers, particularly PVC. The protocols provided in these application notes offer a starting point for researchers and scientists to formulate and test materials containing Odp, as well as to evaluate its potential biological effects. Adherence to standardized testing methods is crucial for generating reliable and comparable data. For professionals in drug development, a thorough understanding and assessment of such additives are essential for ensuring the safety and efficacy of medical products.

References

• 1. How to Test Plasticizer Efficiency in Flexible PVC (ASTM D2284) [eureka.patsnap.com]
• 2. Development of a Zebrafish Embryo-Based Test System for Thyroid Hormone System Disruption: 3Rs in Ecotoxicological Research [archimer.ifremer.fr]
• 3. indianvinylcouncil.com [indianvinylcouncil.com]
• 4. Advancing the Zebrafish embryo test for endocrine disruptor screening using micro-injection: Ethinyl estradiol as a case study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. hallstarindustrial.com [hallstarindustrial.com]
• 6. kanademy.com [kanademy.com]
• 7. policycommons.net [policycommons.net]
• 8. parsethylene-kish.com [parsethylene-kish.com]
• 9. academic.oup.com [academic.oup.com]

Application Notes and Protocols for the Laboratory Synthesis of 2-Ethylhexyl Diphenyl Phosphate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the laboratory-scale synthesis of 2-Ethylhexyl diphenyl phosphate (EHDPP), a commonly used flame retardant and plasticizer. The document outlines two primary synthetic routes, purification methods, and characterization techniques.

Introduction

2-Ethylhexyl diphenyl phosphate (EHDPP) is an organophosphate ester with the chemical formula C₂₀H₂₇O₄P.[1][2] It is a pale yellow, oily liquid that is insoluble in water.[1] EHDPP is widely utilized as a flame retardant and plasticizer in various polymers and resins.[3] This document details two reliable methods for its synthesis in a laboratory setting.

Synthesis of 2-Ethylhexyl Diphenyl Phosphate

Two primary routes for the synthesis of EHDPP are described below.

Method 1: Two-Step Synthesis from Phosphorus Oxychloride

This method involves a two-step reaction. First, phosphorus oxychloride is reacted with 2-ethylhexanol to form 2-ethylhexyl phosphoryl dichloride. This intermediate is then reacted with sodium phenate to yield the final product.[3]

Experimental Protocol:

Step 1: Synthesis of 2-Ethylhexyl Phosphoryl Dichloride

• In a three-necked round-bottom flask equipped with a dropping funnel, a magnetic stirrer, and a gas outlet connected to a trap for HCl gas, place phosphorus oxychloride (1.0 molar equivalent) in an appropriate anhydrous solvent (e.g., dichloromethane) under an inert atmosphere (e.g., nitrogen or argon).

• Cool the flask in an ice bath to 0-5 °C.

• Slowly add 2-ethylhexanol (1.0 molar equivalent) dropwise from the dropping funnel with vigorous stirring. Maintain the temperature below 10 °C throughout the addition.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-3 hours. The reaction progress can be monitored by the cessation of HCl gas evolution.

• The resulting solution of 2-ethylhexyl phosphoryl dichloride is used directly in the next step.

Step 2: Synthesis of 2-Ethylhexyl Diphenyl Phosphate

• In a separate flask, prepare sodium phenate by reacting phenol (2.0 molar equivalents) with sodium hydroxide (2.0 molar equivalents) in an aqueous solution.

• Cool the freshly prepared 2-ethylhexyl phosphoryl dichloride solution from Step 1 in an ice bath.

• Slowly add the aqueous sodium phenate solution dropwise to the stirred solution of 2-ethylhexyl phosphoryl dichloride. Maintain the temperature below 10 °C.

• After the addition is complete, continue stirring at room temperature for 4-6 hours.

• Proceed with the work-up and purification as described below.

Method 2: One-Pot Synthesis from a Phosphochloridate Mixture

This method utilizes a pre-formed mixture of phenyl dichlorophosphate and diphenyl chloridophosphate, which is then reacted with 2-ethylhexanol in the presence of a catalyst. This approach can offer a more direct route to the desired product.

Experimental Protocol:

• Charge a reaction vessel with a phosphochloridate mixture (e.g., 6.4 wt% phenyl dichloridophosphate, 89.7 wt% diphenyl chloridophosphate, 3.9 wt% triphenyl phosphate) and a catalytic amount of magnesium chloride (approximately 0.1 wt%).[4][5][6]

• Heat the mixture to 120 °C under vacuum (50-150 Torr).[4]

• Add 2-ethylhexanol via sub-surface addition to the hot reaction mixture over a period of 5.5 to 7 hours.[4] The vacuum helps in the efficient removal of the HCl gas byproduct, which is crucial to minimize side reactions.[4][5][6]

• Upon completion of the addition, maintain the reaction conditions for an additional hour to ensure complete conversion.

• Cool the reaction mixture to room temperature and proceed with purification.

Work-up and Purification

The crude product from either synthesis method requires purification to remove unreacted starting materials, byproducts, and catalyst residues.

• Quenching and Phase Separation: Transfer the reaction mixture to a separatory funnel. Add deionized water and a suitable organic solvent (e.g., diethyl ether or ethyl acetate) if the product is not already in an organic phase. Shake gently and allow the layers to separate. Discard the aqueous layer.

• Acid Wash: Wash the organic layer with a dilute aqueous solution of hydrochloric acid (e.g., 1 M HCl) to remove any remaining alkaline catalysts or unreacted phenates.

• Base Wash: Subsequently, wash the organic layer with a dilute aqueous solution of sodium hydroxide or sodium bicarbonate (e.g., 1 M NaOH or saturated NaHCO₃) to remove acidic byproducts.

• Water Wash: Wash the organic layer with deionized water until the aqueous wash is neutral.

• Drying and Solvent Removal: Dry the organic layer over an anhydrous drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate). Filter to remove the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude 2-ethylhexyl diphenyl phosphate.

• Vacuum Distillation (Optional): For higher purity, the crude product can be purified by vacuum distillation.

Characterization

The identity and purity of the synthesized 2-ethylhexyl diphenyl phosphate can be confirmed using various analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity of the compound and identify any volatile impurities. The mass spectrum will show a molecular ion peak corresponding to the molecular weight of EHDPP (362.4 g/mol ).[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides information about the proton environment in the molecule.

  • ¹³C NMR: Confirms the carbon framework of the synthesized compound.[2]

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups present in the molecule, such as P=O and P-O-C bonds.[1]

Quantitative Data

The following table summarizes the reaction conditions and crude product composition for the laboratory-scale synthesis of 2-ethylhexyl diphenyl phosphate via Method 2, as adapted from patent literature.[4][5][6]

Parameter	Value
Starting Materials
Diphenyl chloridophosphate	89.7 wt%
Phenyl dichloridophosphate	6.4 wt%
Triphenyl phosphate	3.9 wt%
2-Ethylhexanol	Stoichiometric amount
Catalyst (MgCl₂)	~0.1 wt%
Reaction Conditions
Temperature	120 °C
Pressure	50 - 150 Torr
Reaction Time	5.5 - 7 hours
Crude Product Composition
2-Ethylhexyl diphenyl phosphate	> 90%
Triphenyl phosphate	< 4%

Visualizations

Experimental Workflow for Synthesis Method 1

Caption: Workflow for the two-step synthesis of EHDPP.

Logical Relationship of Synthesis and Analysis

References

• 1. 2-Ethylhexyl diphenyl phosphate | C20H27O4P | CID 14716 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Ethylhexyl diphenyl phosphate(1241-94-7) 13C NMR [m.chemicalbook.com]
• 3. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 4. 2-Ethylhexyl diphenyl phosphate synthesis - chemicalbook [chemicalbook.com]
• 5. data.epo.org [data.epo.org]
• 6. US7700807B2 - Process to prepare alkyl phenyl phosphates - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: 2-Ethylhexyl Diphenyl Phosphate (EHDPHP) Trace Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the trace analysis of 2-Ethylhexyl diphenyl phosphate (EHDPHP).

Troubleshooting Guides

This section addresses common issues encountered during the trace analysis of EHDPHP.

Question: Why am I observing low recovery of EHDPHP during my sample preparation?

Answer:

Low recovery of 2-Ethylhexyl diphenyl phosphate (EHDPHP) is a frequent challenge in trace analysis and can stem from several factors throughout the experimental workflow. EHDPHP is a relatively non-polar compound, and its recovery is highly dependent on the efficiency of the extraction and clean-up procedures. Inadequate extraction from the sample matrix, losses during solvent evaporation steps, or inefficient elution from solid-phase extraction (SPE) cartridges are common culprits.

To troubleshoot low recovery, consider the following:

• Optimize Extraction Solvent: Ensure the solvent system used for liquid-liquid extraction (LLE) or solid-liquid extraction (SLE) is appropriate for the hydrophobicity of EHDPHP (log Kow ≈ 5.73) and the sample matrix. A mixture of polar and non-polar solvents may be necessary to efficiently extract EHDPHP from complex matrices.

• Evaluate SPE Sorbent and Elution: The choice of SPE sorbent is critical. Reversed-phase sorbents like C18 are commonly used. Ensure the sorbent is properly conditioned and that the elution solvent is strong enough to quantitatively desorb EHDPHP. A multi-step elution with solvents of increasing polarity might be required.

• Minimize Evaporation Losses: During solvent evaporation steps, EHDPHP can be lost due to its moderate volatility. Use a gentle stream of nitrogen and a controlled temperature. Avoid complete dryness, as this can lead to the analyte adhering to the glassware.

• Check for Matrix Effects: Strong matrix effects can lead to ion suppression in LC-MS/MS or signal reduction in GC-MS, which can be misinterpreted as low recovery. A post-extraction spike experiment can help differentiate between recovery losses and matrix effects.[1]

• Internal Standard Monitoring: Use a suitable isotope-labeled internal standard for EHDPHP to compensate for losses during sample preparation and for matrix effects. Consistent internal standard recovery across samples is a good indicator of a robust method.

Caption: Troubleshooting workflow for low EHDPHP recovery.

Question: My results are showing significant variability between replicate injections and across different samples. What could be the cause?

Answer:

Result variability in EHDPHP trace analysis is often linked to matrix effects, inconsistent sample preparation, or instrumental issues.

• Matrix Effects: Complex sample matrices can cause either suppression or enhancement of the analyte signal in mass spectrometry, leading to inconsistent quantification.[1] This effect can vary significantly between different samples, causing high variability.

  • Mitigation: Employing matrix-matched calibration standards or using an isotope-labeled internal standard can help compensate for these effects. Additionally, improving the sample clean-up procedure to remove interfering matrix components is crucial.

• Inconsistent Sample Preparation: Variability in any step of the sample preparation, from extraction to final volume adjustment, will be reflected in the final results.

  • Mitigation: Ensure that all sample preparation steps are performed consistently. Use calibrated pipettes and maintain consistent timings for extraction and incubation steps. Automation of sample preparation can also improve reproducibility.

• Instrumental Factors: Issues with the analytical instrument, such as a dirty ion source, a contaminated column, or inconsistent injector performance, can lead to result variability.

  • Mitigation: Regular instrument maintenance, including cleaning the ion source, conditioning the column, and checking the autosampler for precision, is essential.

Frequently Asked Questions (FAQs)

1. What are the most common analytical techniques for EHDPHP trace analysis?

Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the most widely used techniques for the determination of EHDPHP at trace levels.[2][3] GC-MS is suitable for the analysis of volatile and semi-volatile compounds like EHDPHP, while LC-MS/MS is often preferred for its high sensitivity and specificity, especially in complex biological matrices.[3]

2. How can I minimize matrix effects in my EHDPHP analysis?

Minimizing matrix effects is a critical aspect of developing a robust analytical method for EHDPHP. Several strategies can be employed:

• Effective Sample Clean-up: Use solid-phase extraction (SPE) with appropriate sorbents (e.g., C18, silica) to remove interfering compounds from the sample extract.

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that has been subjected to the same sample preparation procedure as the unknown samples. This helps to compensate for signal suppression or enhancement caused by the matrix.[4]

• Isotope Dilution: Use a stable isotope-labeled internal standard (e.g., ¹³C-EHDPHP) which co-elutes with the native analyte and experiences similar matrix effects, allowing for accurate correction.

• Chromatographic Separation: Optimize the chromatographic conditions to separate EHDPHP from co-eluting matrix components that may cause interference.

• Dilution: If the concentration of EHDPHP is sufficiently high, diluting the sample extract can reduce the concentration of interfering matrix components and thus minimize their effect.

3. What are the typical sample preparation methods for EHDPHP in different matrices?

The choice of sample preparation method depends on the sample matrix.

• Water Samples: Solid-phase extraction (SPE) is commonly used for the extraction and pre-concentration of EHDPHP from water samples.[5][6] C18 cartridges are a popular choice for this purpose.

• Soil and Sediment Samples: Pressurized liquid extraction (PLE) or ultrasonic-assisted extraction (UAE) with organic solvents like acetone and hexane are frequently employed for solid samples. The extracts often require a clean-up step using SPE or gel permeation chromatography (GPC) to remove lipids and other interferences.

• Biological Samples (Urine, Plasma, Tissues): For biological fluids, a protein precipitation step followed by liquid-liquid extraction (LLE) or SPE is common. For tissues, homogenization followed by extraction with an organic solvent is typically performed. Due to the complexity of these matrices, a thorough clean-up is essential.

• Food and Biota Samples: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methods are increasingly being adapted for the analysis of organophosphate flame retardants in food. These methods involve an extraction with acetonitrile followed by a dispersive SPE clean-up.

Quantitative Data Summary

The following tables summarize typical quantitative data for EHDPHP analysis. Note that these values can vary depending on the specific matrix, method, and instrumentation used.

Table 1: Typical Recovery Rates for EHDPHP in Various Matrices

Sample Matrix	Extraction Method	Recovery (%)	Reference
Wastewater	SPE	46-100	[3]
Indoor Dust	Ultrasound-assisted extraction	85-115	[7]
Human Milk	LLE	75-116	[8]
Fish	Pressurized Liquid Extraction	47-98	[9]
Sediment	Pressurized Liquid Extraction	47-112	[9]

Table 2: Typical Limits of Detection (LODs) and Quantification (LOQs) for EHDPHP

Analytical Method	Sample Matrix	LOD	LOQ	Reference
LC-MS/MS	Wastewater	1.6 - 19 ng/L	-	[3]
LC-MS/MS	Indoor Dust	-	0.09 - 3.2 ng/g	[7]
GC-MS	Human Milk	0.001 - 0.3 ng/mL	-	[8]
LC-MS/MS	Fish	0.19 - 19.3 ng/g lw	-	[9]
LC-MS/MS	Sediment	0.02 - 1.25 ng/g dw	-	[9]

Table 3: Reported Matrix Effects for EHDPHP Analysis

Analytical Method	Sample Matrix	Matrix Effect (%)	Comment	Reference
LC-MS/MS	Wastewater	Not specified	Matrix effects were considered and compensated for.	[3]
LC-MS/MS	Indoor Dust	-15 to +10	Ion suppression was observed for some co-eluting compounds.	[7]
LC-MS/MS	Honey	<20	Minimal matrix effect observed after optimization.	[10]

Experimental Protocols

Protocol 1: Generic Solid-Phase Extraction (SPE) for EHDPHP from Water Samples

• Sample Pre-treatment: Filter the water sample (e.g., 500 mL) through a glass fiber filter (e.g., 0.7 µm) to remove suspended particles. Adjust the pH of the filtrate to neutral (pH 7) if necessary. Add an appropriate amount of a surrogate or internal standard solution.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of ethyl acetate, followed by 5 mL of methanol, and finally 10 mL of deionized water. Do not allow the cartridge to run dry.

• Sample Loading: Pass the pre-treated water sample through the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Cartridge Washing: After loading the entire sample, wash the cartridge with 5 mL of deionized water to remove polar interferences.

• Cartridge Drying: Dry the cartridge by applying a vacuum or passing nitrogen gas through it for about 30 minutes to remove residual water.

• Elution: Elute the retained EHDPHP from the cartridge with 2 x 4 mL of a suitable organic solvent, such as ethyl acetate or a mixture of dichloromethane and hexane.

• Concentration and Reconstitution: Concentrate the eluate to near dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume (e.g., 1 mL) of a suitable solvent for instrumental analysis (e.g., iso-octane for GC-MS or methanol for LC-MS/MS).

Caption: General workflow for SPE of EHDPHP from water.

Protocol 2: Generic GC-MS/MS Instrumental Parameters for EHDPHP Analysis

• Gas Chromatograph (GC):

  • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

  • Inlet: Splitless mode, 280 °C.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Temperature Program: Initial temperature 80 °C (hold for 1 min), ramp to 200 °C at 20 °C/min, then ramp to 300 °C at 10 °C/min (hold for 5 min).

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (example): Precursor ion > Product ion 1 (quantifier), Precursor ion > Product ion 2 (qualifier). Specific transitions should be optimized for the instrument used.

Metabolic Pathway of 2-Ethylhexyl diphenyl phosphate (EHDPHP)

EHDPHP undergoes metabolic transformation in the body, primarily through oxidation and hydrolysis. Understanding these pathways is crucial for identifying appropriate biomarkers of exposure. The major metabolic reactions include hydroxylation of the 2-ethylhexyl chain and the phenyl rings, as well as cleavage of the ester bond to form diphenyl phosphate (DPHP) and 2-ethylhexanol, which can be further metabolized.[11]

Caption: Simplified metabolic pathway of EHDPHP.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Ethylhexyl diphenyl phosphate | C20H27O4P | CID 14716 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Liquid Chromatography-Tandem Mass Spectrometry Analysis of Biomarkers of Exposure to Phosphorus Flame Retardants in Wastewater to Monitor Community-Wide Exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. epa.gov [epa.gov]
• 6. Optimization of a solid-phase extraction step by experimental design for application to SPE-GC-ECD analysis of four bromobenzoquinones and 2,4,6-tribromophenol in chlorinated seawater - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of 17 traditional and emerging aryl organophosphate esters in indoor dust - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Analysis of organophosphorus flame retardants in environmental and biotic matrices using on-line turbulent flow chromatography-liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. uvadoc.uva.es [uvadoc.uva.es]
• 11. Isolation and identification of metabolites of 2-ethylhexyl diphenyl phosphate in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Matrix Effects in 2-Ethylhexyl Diphenyl Phosphate (EHDPHP) Mass Spectrometry

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-Ethylhexyl diphenyl phosphate (EHDPHP) analysis by mass spectrometry. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you address common challenges related to matrix effects in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the analysis of 2-Ethylhexyl diphenyl phosphate (EHDPHP)?

A1: Matrix effects are the alteration of ionization efficiency for an analyte, such as EHDPHP, due to the presence of co-eluting substances from the sample matrix.[1][2] These effects can manifest as either ion suppression (a decrease in signal intensity) or ion enhancement (an increase in signal intensity), leading to inaccurate and imprecise quantification.[1][2] In the analysis of EHDPHP, complex biological matrices like plasma, serum, or wastewater contain numerous endogenous components (e.g., phospholipids, salts, proteins) that can interfere with the ionization of EHDPHP in the mass spectrometer's ion source.[3][4] This interference can compromise the reliability of the analytical method, affecting key parameters such as the limit of detection (LOD), limit of quantification (LOQ), linearity, accuracy, and precision.[3]

Q2: How can I determine if my EHDPHP analysis is affected by matrix effects?

A2: The presence of matrix effects can be assessed both qualitatively and quantitatively.

• Qualitative Assessment (Post-Column Infusion): This method involves infusing a constant flow of a standard EHDPHP solution into the mass spectrometer after the analytical column. A separate injection of a blank matrix extract is then performed. Any fluctuation (dip or rise) in the baseline signal of EHDPHP at the retention time of interfering components indicates the presence of ion suppression or enhancement.[1]

• Quantitative Assessment (Post-Extraction Spike): This is considered the "gold standard" for quantifying matrix effects.[1][5] It involves comparing the peak area of EHDPHP in a standard solution to the peak area of EHDPHP spiked into a blank matrix extract after the extraction process. The matrix effect (ME) can be calculated using the following formula:

  ME (%) = (Peak Area in Spiked Extract / Peak Area in Neat Solution) x 100

  A value less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement.

Q3: What are the common sources of matrix effects in EHDPHP analysis?

A3: The primary sources of matrix effects are endogenous and exogenous substances present in the sample.

• Endogenous Substances: These are compounds naturally present in the biological matrix, such as:

  • Phospholipids: Particularly glycerophosphocholines, are major contributors to matrix effects in plasma and serum samples.[4]

  • Salts and Proteins: Can also interfere with the ionization process.[1]

• Exogenous Substances: These are introduced during sample collection, processing, or analysis, and can include:

  • Anticoagulants: Such as heparin, can cause ion suppression.[6]

  • Plasticizers: Leaching from plastic labware can interfere with the analysis.[6]

  • Mobile Phase Additives: High concentrations of non-volatile additives can lead to ion suppression.

Troubleshooting Guides

Issue 1: Poor reproducibility and accuracy in EHDPHP quantification.

Possible Cause: Significant and variable matrix effects between samples.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for addressing matrix effects in EHDPHP analysis.

Solutions:

• Optimize Sample Preparation: The goal is to remove interfering matrix components before analysis.

  • Solid-Phase Extraction (SPE): SPE is a highly effective technique for cleaning up complex samples.[3] For EHDPHP and other organophosphate esters, reversed-phase (e.g., C18) or polymeric sorbents are commonly used.

  • Liquid-Liquid Extraction (LLE): LLE can also be employed to separate EHDPHP from polar interferences.

  • Protein Precipitation: While a simpler method, it is often less effective at removing phospholipids and may result in more significant matrix effects compared to SPE or LLE.[7]

• Refine Chromatographic Method: Adjusting the liquid chromatography (LC) conditions can help separate EHDPHP from co-eluting interferences.

  • Gradient Elution: Optimize the mobile phase gradient to achieve better separation between the analyte and matrix components.

  • Column Chemistry: Experiment with different column stationary phases (e.g., C18, phenyl-hexyl) to alter selectivity.

• Use a Suitable Internal Standard (IS): An ideal internal standard co-elutes with the analyte and experiences the same matrix effects, thereby providing accurate correction.

  • Isotope-Labeled Internal Standard: A stable isotope-labeled (SIL) version of EHDPHP (e.g., d10-EHDPHP or 13C-EHDPHP) is the best choice as it has nearly identical physicochemical properties to the native analyte.[8]

  • Structural Analog: If a SIL-IS is unavailable, a structurally similar compound that does not occur in the samples can be used, but it may not perfectly compensate for matrix effects.

• Evaluate Ionization Source: The choice of ionization technique can influence the severity of matrix effects.

  • Atmospheric Pressure Chemical Ionization (APCI): APCI is often less susceptible to matrix effects than Electrospray Ionization (ESI), particularly for less polar compounds like EHDPHP.[9][10][11] Consider switching to APCI if significant ion suppression is observed with ESI.

Issue 2: No EHDPHP peak detected in spiked samples.

Possible Cause: Severe ion suppression.

Solutions:

• Dilute the Sample Extract: Diluting the final extract can reduce the concentration of interfering matrix components, thereby lessening ion suppression. This is a viable option if the EHDPHP concentration is high enough to remain above the instrument's limit of detection after dilution.

• Check for Contamination in the LC-MS System: A dirty ion source or mass spectrometer can exacerbate ion suppression. Perform routine cleaning and maintenance of the instrument.

• Re-evaluate Sample Preparation: If dilution is not feasible due to low analyte concentration, a more rigorous sample cleanup method is necessary. If currently using protein precipitation, switch to SPE or LLE.

Quantitative Data Summary

The following table summarizes typical matrix effect values observed for organophosphate esters in different biological matrices. Note that the exact values for EHDPHP may vary depending on the specific experimental conditions.

Analyte Class	Matrix	Sample Preparation	Ionization	Matrix Effect (%)	Reference
Organophosphate Esters	Human Plasma	LLE	ESI	88 - 101	[12]
Organophosphate Esters	Wastewater	SPE	ESI	Significant Suppression	[13]
Levonorgestrel (example)	Human Plasma	SPE	ESI	~85 (Suppression)	[10]
Levonorgestrel (example)	Human Plasma	SPE	APCI	~95 (Slight Suppression)	[10]

Experimental Protocols

Protocol 1: Generic Solid-Phase Extraction (SPE) for EHDPHP from Water Samples

This protocol is a general guideline and should be optimized for your specific application.

Materials:

• SPE Cartridge (e.g., C18 or polymeric sorbent, 200 mg/6 mL)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Deionized water

• Sample collection vials

• SPE vacuum manifold or positive pressure processor

Procedure:

• Conditioning: Pass 5 mL of methanol through the SPE cartridge, followed by 5 mL of deionized water. Do not allow the sorbent to go dry.

• Loading: Load the water sample (e.g., 100 mL) onto the cartridge at a flow rate of approximately 5-10 mL/min.

• Washing: Wash the cartridge with 5 mL of a water/methanol mixture (e.g., 90:10, v/v) to remove polar interferences.

• Drying: Dry the cartridge under vacuum for 10-15 minutes to remove residual water.

• Elution: Elute the EHDPHP from the cartridge with 5-10 mL of acetonitrile or another suitable organic solvent.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a small volume of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Generic Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis of EHDPHP

This is a starting point for developing an LC-MS/MS method for EHDPHP.

Instrumentation:

• Liquid Chromatograph coupled to a Tandem Mass Spectrometer with an ESI or APCI source.

LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 2.6 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: Start with a lower percentage of B, ramp up to a high percentage of B to elute EHDPHP, then return to initial conditions for re-equilibration. A typical gradient might be: 0-1 min (30% B), 1-8 min (30-95% B), 8-10 min (95% B), 10.1-12 min (30% B).

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

MS/MS Conditions (Positive Ion Mode):

• Ion Source: ESI or APCI

• Scan Type: Multiple Reaction Monitoring (MRM)

• Precursor Ion (Q1): [M+H]+ for EHDPHP (m/z 363.17)

• Product Ions (Q3): Select at least two characteristic product ions for quantification and confirmation (e.g., m/z 94.1, m/z 141.0). The specific transitions should be optimized by infusing a standard solution of EHDPHP.

• Collision Energy and other source parameters: Optimize based on instrument manufacturer's recommendations.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical workflow for developing and validating a robust LC-MS/MS method for EHDPHP, with a focus on addressing matrix effects.

Caption: A logical workflow for LC-MS/MS method development for EHDPHP, incorporating matrix effect assessment and optimization.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. eijppr.com [eijppr.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. m.youtube.com [m.youtube.com]
• 5. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 6. Investigation of matrix effects in bioanalytical high-performance liquid chromatography/tandem mass spectrometric assays: application to drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. crimsonpublishers.com [crimsonpublishers.com]
• 9. researchgate.net [researchgate.net]
• 10. Comparison of ESI– and APCI–LC–MS/MS methods: A case study of levonorgestrel in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Performance comparison of electrospray ionization and atmospheric pressure chemical ionization in untargeted and targeted liquid chromatography/mass spectrometry based metabolomics analysis of grapeberry metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Analytical & Isotopically Labeled Standards - Biochemicals - Research Products & Biochemicals | Szabo-Scandic [szabo-scandic.com]
• 13. researchgate.net [researchgate.net]

resolving co-eluting peaks in EHDPP chromatography

Welcome to the technical support center for resolving challenges in the chromatographic analysis of 2-Ethylhexyldiphenyl phosphate (EHDPP). This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common issues, particularly the co-elution of peaks during their experiments.

Troubleshooting Guide: Resolving Co-eluting Peaks

Co-elution, the incomplete separation of two or more compounds in a chromatographic system, is a frequent challenge that can compromise the accuracy and reliability of quantitative analysis. This guide provides a systematic approach to diagnosing and resolving co-eluting peaks in EHDPP chromatography.

Problem: Poor resolution between EHDPP and an unknown peak.

Initial Assessment:

• Peak Shape Analysis: Examine the peak shape of the EHDPP peak. Asymmetrical peaks, such as fronting or tailing, can indicate issues with the column, mobile phase, or sample solvent, and can contribute to poor resolution.[1]

• Identify Potential Co-eluents: The most common co-eluent for EHDPP is its primary metabolite, diphenyl phosphate (DPHP).[2][3] Other structurally similar organophosphate esters present in the sample matrix are also potential sources of co-elution.

Troubleshooting Workflow:

Figure 1: Troubleshooting workflow for co-eluting peaks.

Detailed Troubleshooting Steps:

• Modify Mobile Phase Composition: Adjusting the organic modifier-to-aqueous ratio is the first step. For reversed-phase chromatography, decreasing the percentage of the organic solvent (e.g., acetonitrile) will generally increase retention times and may improve the separation of closely eluting peaks.

• Adjust Flow Rate: Lowering the flow rate can enhance separation efficiency by allowing more time for analyte interaction with the stationary phase. However, this will also increase the analysis time.

• Change Column Temperature: Increasing the column temperature can sometimes improve peak shape and resolution by reducing mobile phase viscosity and increasing mass transfer rates.

• Switch Stationary Phase: If modifications to the mobile phase are unsuccessful, changing the column chemistry is a powerful tool. If you are using a standard C18 column, consider switching to a different C18 column with a different bonding density or end-capping, or a completely different stationary phase like a phenyl-hexyl or a HILIC column.

• Optimize Sample Preparation: Complex matrices can introduce interfering compounds. Enhancing the sample clean-up procedure, for instance, by optimizing the solid-phase extraction (SPE) protocol, can remove interfering substances before chromatographic analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for co-eluting peaks in EHDPP analysis?

A1: The most frequent causes of co-elution in EHDPP analysis include:

• Presence of Isomers or Metabolites: The primary metabolite of EHDPP, diphenyl phosphate (DPHP), is a common co-eluent due to its structural similarity.[2][3]

• Matrix Interferences: Complex sample matrices, such as environmental or biological samples, can contain endogenous compounds that have similar retention characteristics to EHDPP.

• Inadequate Chromatographic Conditions: Suboptimal mobile phase composition, flow rate, or column temperature can lead to insufficient separation of EHDPP from other compounds.

• Column Degradation: Over time, the performance of an HPLC column can degrade, leading to broader peaks and reduced resolution.

Q2: How can I confirm if a co-eluting peak is present?

A2: The presence of a co-eluting peak can be inferred from:

• Asymmetrical Peak Shape: Look for shoulders or tailing on the EHDPP peak.

• Peak Purity Analysis: If using a diode array detector (DAD), the peak purity function can indicate the presence of multiple components under a single peak.

• Mass Spectrometry (MS): An MS detector can reveal the presence of multiple mass-to-charge ratios (m/z) across the chromatographic peak, confirming co-elution.

Q3: What type of HPLC column is best for EHDPP analysis?

A3: Both reversed-phase and HILIC columns have been successfully used for the analysis of organophosphate flame retardants, including EHDPP.

• Reversed-Phase (C18): This is a common choice, often with a mobile phase of acetonitrile and water. Different C18 column chemistries (e.g., varying in carbon load or end-capping) can provide different selectivities.

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC columns can offer alternative selectivity for polar compounds and are a good option if resolution is not achieved on a C18 column.

Q4: Can you provide a starting HPLC method for EHDPP analysis?

A4: The following is a general-purpose HPLC method that can be used as a starting point for the analysis of EHDPP. Optimization will likely be required based on your specific sample matrix and instrumentation.

Experimental Protocol: HPLC Analysis of EHDPP

• Instrumentation: HPLC system with a UV or Mass Spectrometric detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient Program:

  • Start with 50% B, hold for 1 minute.

  • Linear gradient to 95% B over 10 minutes.

  • Hold at 95% B for 5 minutes.

  • Return to 50% B over 1 minute.

  • Hold at 50% B for 3 minutes for column re-equilibration.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection: UV at 260 nm or MS in a suitable ionization mode.

Data Presentation

The following tables provide illustrative data on how chromatographic parameters can be adjusted to improve the resolution between EHDPP and a common co-eluent, diphenyl phosphate (DPHP). Please note that these are example values and actual results will vary depending on the specific instrument, column, and experimental conditions.

Table 1: Effect of Mobile Phase Composition on Resolution

% Acetonitrile	EHDPP Retention Time (min)	DPHP Retention Time (min)	Resolution (Rs)
70%	5.2	5.0	0.8
60%	6.8	6.4	1.2
50%	8.5	7.9	1.6

Table 2: Effect of Flow Rate on Resolution

Flow Rate (mL/min)	EHDPP Retention Time (min)	DPHP Retention Time (min)	Resolution (Rs)
1.2	7.1	6.6	1.4
1.0	8.5	7.9	1.6
0.8	10.6	9.9	1.8

Visualization of Key Relationships

The relationship between the key chromatographic parameters—retention factor (k), selectivity (α), and efficiency (N)—and their impact on resolution (Rs) is fundamental to troubleshooting separation issues.

Figure 2: Factors influencing chromatographic resolution.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. researchgate.net [researchgate.net]
• 3. Organophosphate Ester, 2-Ethylhexyl Diphenyl Phosphate (EHDPP), Elicits Cytotoxic and Transcriptomic Effects in Chicken Embryonic Hepatocytes and Its Biotransformation Profile Compared to Humans - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: 2-Ethylhexyl Diphenyl Phosphate (EHDPP) Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing contamination during the analysis of 2-Ethylhexyl diphenyl phosphate (EHDPP).

Frequently Asked Questions (FAQs)

Q1: What is 2-Ethylhexyl diphenyl phosphate (EHDPP) and why is it challenging to analyze at trace levels?

A1: 2-Ethylhexyl diphenyl phosphate (EHDPP) is an organophosphate ester commonly used as a flame retardant and plasticizer in a variety of consumer and industrial products.[1][2] Its widespread use means it is a common environmental and indoor contaminant, leading to a high risk of background contamination in the laboratory.[3][4] Trace-level analysis is challenging due to its ubiquitous nature, which can lead to false positives or elevated baseline signals in analytical instruments like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[5][6][7][8]

Q2: What are the most common sources of EHDPP contamination in a laboratory setting?

A2: The primary sources of EHDPP and other organophosphate ester contamination in a lab include:

• Laboratory Air and Dust: Indoor dust can contain significant levels of EHDPP, which can settle on surfaces and contaminate samples.[9][10]

• Solvents and Reagents: Even high-purity solvents can contain trace amounts of plasticizers and other contaminants.[11]

• Glassware and Plasticware: Improperly cleaned glassware can be a major source of contamination. Plastic labware (e.g., pipette tips, vials, tubing) can leach plasticizers, including organophosphates.[11][12]

• Sample Preparation Materials: Filtration membranes, solid-phase extraction (SPE) cartridges, and even nitrogen blowing instruments have been identified as potential sources of organophosphate contamination.[11]

• Personal Care Products: Some personal care products used by laboratory personnel may contain phosphate esters.

Q3: How can I minimize background contamination from laboratory air and dust?

A3: To minimize airborne contamination, it is recommended to:

• Perform sample preparation in a dedicated clean area or a laminar flow hood.

• Keep samples covered whenever possible.

• Regularly wipe down benchtops and equipment with appropriate cleaning agents.

• Minimize the use of plastic materials in the immediate vicinity of sample preparation.

Q4: What are the best practices for cleaning glassware to avoid EHDPP contamination?

A4: A rigorous glassware cleaning procedure is crucial. A multi-step process is recommended:

• Initial Rinse: Immediately after use, rinse glassware with the last solvent used in it.

• Detergent Wash: Wash with a phosphate-free laboratory detergent in hot water.

• Tap Water Rinse: Rinse thoroughly with tap water.

• Deionized Water Rinse: Rinse multiple times with deionized water.

• Solvent Rinse: Rinse with high-purity acetone and hexane.

• Heating: For non-volumetric glassware, heat in a muffle furnace at 400°C for 15-30 minutes.[11]

Troubleshooting Guides

GC-MS Analysis

Problem: Ghost peaks appearing in blank runs.

Possible Causes:

• Contaminated Injection Port: Residue from previous injections can accumulate in the injector liner.[13][14]

• Septum Bleed: Particles from the injector septum can be a source of contamination.[13]

• Contaminated Carrier Gas: Impurities in the carrier gas or gas lines can introduce contaminants.[8]

• Syringe Contamination: The autosampler syringe may have carryover from a previous sample.[14]

Solutions:

• Injector Maintenance: Regularly replace the injector liner and septum. Clean the injection port as part of routine maintenance.

• Gas Purity: Ensure the use of high-purity carrier gas and install in-line gas purifiers.

• Syringe Washing: Optimize the syringe wash steps in your autosampler method, using a strong solvent to remove residual EHDPP.

• Bake Out: Bake out the GC column at a high temperature (within the column's limits) to remove contaminants.

Problem: Poor peak shape (tailing or fronting) for EHDPP.

Possible Causes:

• Active Sites in the GC System: EHDPP can interact with active sites in the injector liner, column, or detector.

• Improper Column Installation: A poor column cut or incorrect installation depth can lead to peak shape issues.

• Column Overload: Injecting too much sample can cause peak fronting.

Solutions:

• Inert Flow Path: Use deactivated liners and an inert GC column.

• Proper Column Installation: Ensure a clean, square cut on the column and install it according to the manufacturer's instructions.

• Dilute Sample: If overloading is suspected, dilute the sample and reinject.

LC-MS/MS Analysis

Problem: Signal suppression or enhancement (matrix effects).

Possible Causes:

• Co-eluting Matrix Components: Other compounds from the sample matrix can elute at the same time as EHDPP and interfere with its ionization in the MS source.[6][7][15][16]

• High Salt Concentration: High concentrations of salts in the final extract can suppress the analyte signal.

• Ion Source Contamination: A dirty ion source can lead to inconsistent ionization.

Solutions:

• Improved Sample Cleanup: Use a more effective sample cleanup technique, such as solid-phase extraction (SPE) with a sorbent that selectively retains interferences.

• Chromatographic Separation: Modify the LC gradient to better separate EHDPP from interfering compounds.

• Dilution: Diluting the sample can reduce the concentration of matrix components and minimize their effect.

• Use of an Internal Standard: A stable isotope-labeled internal standard that co-elutes with EHDPP can compensate for matrix effects.

• Ion Source Cleaning: Regularly clean the MS ion source according to the manufacturer's recommendations.

Quantitative Data Summary

The following tables provide a summary of quantitative data relevant to EHDPP analysis.

Table 1: Reported Background Contamination Levels of Organophosphate Esters (OPEs) in Procedural Blanks

Contamination Source	Reported Blank Level (ng/L)	Reference
Filtration Membranes	Up to 64	[11]
Glass Bottles	Up to 6.4	[11]
Solid Phase Extraction (SPE) Cartridges	Up to 12.8	[11]
Nitrogen Blowing	Up to 9.6	[11]

Table 2: Recovery of Organophosphate Esters (OPEs) Using Different Extraction/Cleanup Methods

Method	Matrix	Analyte(s)	Recovery (%)	Reference
Ultrasonic Extraction & Alumina Cartridge Cleanup	Biological Tissue	Polycyclic Aromatic Hydrocarbons (surrogates for similar compounds)	72 - 100	[17]
Solid-Phase Extraction (SPE)	Water	Various OPEs	72.4 - 110.3	[18]
Solid-Phase Extraction (SPE)	Sediment	Various OPEs	101 - 121	[18]
Pressurized Liquid Extraction (PLE) & GPC Cleanup	Sediment	Various Pesticides (including organophosphates)	75 - 102	[19][20]

Experimental Protocols

Protocol 1: Extraction and Cleanup of EHDPP from Sediment Samples (Adapted from USGS Methods)

This protocol is a general guideline and may require optimization for specific sediment types and instrumentation.

• Sample Preparation:

  • Freeze-dry the sediment sample and sieve to <2 mm.

  • Homogenize the dried sediment.

• Extraction:

  • Weigh approximately 10 g of homogenized sediment into an extraction cell.

  • Extract using an accelerated solvent extraction (ASE) system with a mixture of dichloromethane and acetone (1:1 v/v).

  • Perform the extraction at elevated temperature and pressure (e.g., 100°C, 1500 psi).

• Cleanup:

  • Concentrate the extract to approximately 1 mL.

  • Perform gel permeation chromatography (GPC) to remove lipids and other high-molecular-weight interferences.

  • Further cleanup can be achieved using solid-phase extraction (SPE) with a silica or Florisil cartridge.

• Analysis:

  • Concentrate the final extract to the desired volume.

  • Add an internal standard.

  • Analyze by GC-MS or LC-MS/MS.

Protocol 2: Extraction of EHDPP from House Dust (Adapted from LC/MS method)

• Sample Preparation:

  • Sieve dust samples to a uniform particle size (e.g., <125 µm).

• Extraction:

  • Weigh approximately 50 mg of sieved dust into a glass centrifuge tube.

  • Add a suitable internal standard.

  • Add 5 mL of a 1:1 mixture of hexane and acetone.

  • Vortex for 1 minute, then sonicate for 15 minutes.

  • Centrifuge and collect the supernatant.

  • Repeat the extraction twice more, combining the supernatants.

• Cleanup:

  • The combined extract can be cleaned up using a silica gel SPE cartridge.

• Analysis:

  • Evaporate the solvent and reconstitute in a suitable solvent for LC-MS/MS analysis.

Visualizations

References

• 1. irbnet.de [irbnet.de]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. eurachem.org [eurachem.org]
• 5. gcms.cz [gcms.cz]
• 6. Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. m.youtube.com [m.youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of 17 traditional and emerging aryl organophosphate esters in indoor dust - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Evaluating the blank contamination and recovery of sample pretreatment procedures for analyzing organophosphorus flame retardants in waters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. toxicfreefood.org [toxicfreefood.org]
• 13. gcms.cz [gcms.cz]
• 14. youtube.com [youtube.com]
• 15. longdom.org [longdom.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. pubs.usgs.gov [pubs.usgs.gov]
• 20. Methods of analysis-Determination of pesticides in sediment using gas chromatography/mass spectrometry [pubs.usgs.gov]

Technical Support Center: 2-Ethylhexyl diphenyl phosphate (EHDPHP)

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the stability of 2-Ethylhexyl diphenyl phosphate (EHDPHP) in standard solutions. This resource is intended for researchers, scientists, and drug development professionals to ensure the accuracy and reliability of experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 2-Ethylhexyl diphenyl phosphate (EHDPHP) standard solutions?

A1: To ensure the stability of EHDPHP standard solutions, it is recommended to store them in a cool, dry, and well-ventilated place, protected from light. For long-term storage, a temperature of 4°C is advisable.[1] Solutions should be stored in tightly sealed, amber glass vials to prevent solvent evaporation and photodegradation. Avoid exposure to strong oxidizing agents.[2]

Q2: What is the general stability of EHDPHP in standard solutions under recommended storage conditions?

A2: Under the recommended storage conditions (cool, dry, dark), 2-Ethylhexyl diphenyl phosphate is considered to be stable.[1][3] However, the long-term stability in various organic solvents has not been extensively documented in publicly available literature. It is best practice to prepare fresh solutions for critical experiments or to periodically verify the concentration of older solutions.

Q3: What are the potential degradation pathways for EHDPHP in solution?

A3: The primary degradation pathways for EHDPHP in solution are hydrolysis and photodegradation.[3]

• Hydrolysis: EHDPHP can slowly hydrolyze in aqueous solutions, especially under basic conditions, to form diphenyl phosphate (DPP) and 2-ethylhexanol.[3]

• Photodegradation: Exposure to light, particularly UV radiation, can lead to the degradation of EHDPHP.[3] The exact photoproducts in organic solvents are not well-defined in the available literature, but it is a critical factor to control.

Q4: My analytical results for EHDPHP are inconsistent. What could be the cause?

A4: Inconsistent results can stem from several factors related to the stability of your standard solutions:

• Solution Age and Storage: If you are using an older stock or working solution, it may have degraded. Prepare a fresh standard and re-analyze your samples.

• Solvent Quality: Ensure you are using high-purity, HPLC or GC-grade solvents. Impurities in the solvent can potentially react with EHDPHP.

• Exposure to Light: If your solutions have been exposed to ambient or UV light for extended periods, photodegradation may have occurred. Always use amber vials or protect your solutions from light.

• Incorrect pH: If your experimental conditions involve aqueous buffers, the pH can influence the rate of hydrolysis. EHDPHP is more susceptible to hydrolysis at higher pH.[3]

• Temperature Fluctuations: Storing solutions at inconsistent or elevated temperatures can accelerate degradation.

Troubleshooting Guide

Problem	Potential Cause	Recommended Action
Low assay value for a freshly prepared standard.	Inaccurate weighing of the reference standard.	Verify the calibration and accuracy of the analytical balance. Prepare a new standard, ensuring accurate weighing.
Incomplete dissolution of the reference standard.	Visually inspect the solution for any undissolved particles. Use an ultrasonic bath to aid dissolution if necessary.
Decreasing concentration of EHDPHP in a working solution over a short period (days).	Photodegradation due to storage in clear vials or exposure to light.	Store all solutions in amber vials and minimize exposure to light during handling.
Evaporation of solvent from a poorly sealed container.	Ensure vials are tightly capped. For long-term storage, consider using vials with PTFE-lined caps.
Appearance of new peaks in the chromatogram of an aged standard solution.	Degradation of EHDPHP.	The new peaks could correspond to degradation products like diphenyl phosphate or phenol. Confirm their identity by comparing with reference standards of the potential degradants or by using mass spectrometry. Prepare a fresh EHDPHP standard.
Inconsistent results when using buffered mobile phases.	Hydrolysis of EHDPHP due to the pH of the mobile phase.	Be aware of the potential for on-column or in-vial hydrolysis. Prepare mobile phases fresh daily and keep the sample in the autosampler for the shortest time possible.

Stability Data in Standard Solutions

While specific long-term stability data for EHDPHP in common organic solvents like acetonitrile and methanol is limited in published literature, the following table summarizes the known information regarding its stability under hydrolytic conditions.

Table 1: Hydrolysis Half-life of 2-Ethylhexyl diphenyl phosphate (EHDPHP) in Aqueous Solutions

pH	Temperature (°C)	Half-life	Reference
4-7	Not Specified	> 100 days	[3]
9	20	> 130 days	[3]
9	25	> 41 days	[3]

Note: This data is for aqueous solutions and may not directly translate to stability in organic solvents, where water content is minimal.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC-UV Method

This method can be used to assess the stability of EHDPHP in standard solutions by separating the parent compound from its potential degradation products.

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV/Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase:

  • A: Water

  • B: Acetonitrile

• Gradient Program:

  • Start with 60% B.

  • Linearly increase to 95% B over 15 minutes.

  • Hold at 95% B for 5 minutes.

  • Return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

• UV Detection Wavelength: 260 nm.

• Standard Preparation: Prepare a stock solution of EHDPHP in acetonitrile (e.g., 1 mg/mL). Dilute with acetonitrile to prepare working standards at the desired concentrations (e.g., 1-100 µg/mL).

• Analysis: Monitor the peak area of EHDPHP over time. The appearance of new peaks may indicate degradation. Diphenyl phosphate and phenol are known metabolites and potential degradation products.[4]

Protocol 2: GC-MS Method for EHDPHP and Potential Degradants

This method is suitable for the quantification of EHDPHP and its potential degradation products, diphenyl phosphate and phenol.

• Instrumentation: Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS).

• Column: DB-5MS or equivalent (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Injector Temperature: 280°C.

• Injection Mode: Splitless.

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 1 minute.

  • Ramp to 280°C at 10°C/min.

  • Hold at 280°C for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • EHDPHP: Monitor characteristic ions (e.g., m/z 362, 333, 251).

  • Diphenyl phosphate: Monitor characteristic ions (e.g., m/z 250, 171, 152).

  • Phenol: Monitor characteristic ions (e.g., m/z 94, 66, 65).

• Standard Preparation: Prepare individual or mixed stock solutions of EHDPHP, diphenyl phosphate, and phenol in a suitable solvent like ethyl acetate or acetonitrile. Create a calibration curve for each analyte.

Visualizations

Caption: Workflow for assessing the stability of EHDPHP standard solutions.

Caption: Decision tree for troubleshooting inconsistent EHDPHP analytical results.

References

• 1. 2-Ethylhexyl diphenyl phosphate | C20H27O4P | CID 14716 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 3. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 4. Isolation and identification of metabolites of 2-ethylhexyl diphenyl phosphate in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

addressing analytical interferences for EHDPP metabolites

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the analytical determination of 2-ethylhexyl diphenyl phosphate (EHDPP) metabolites.

Frequently Asked Questions (FAQs)

Q1: What are the primary metabolites of EHDPP observed in human metabolism?

A1: In vitro studies using human liver microsomes have identified several key phase I and phase II metabolites of EHDPP. The primary phase I metabolites include mono- and di-hydroxylated derivatives on the 2-ethylhexyl chain, keto metabolites, and diphenyl phosphate (DPHP). Phase II metabolism involves the glucuronidation of these phase I metabolites.

Q2: Which analytical technique is most suitable for the quantification of EHDPP metabolites?

A2: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for the analysis of EHDPP metabolites. Its high sensitivity and specificity allow for the detection and quantification of these compounds at low concentrations in complex biological matrices like urine and plasma. Compared to gas chromatography-mass spectrometry (GC-MS), LC-MS/MS offers the advantage of analyzing these polar and often non-volatile metabolites without the need for derivatization.[1]

Q3: What are the common challenges and interferences encountered during the analysis of EHDPP metabolites?

A3: The analysis of phosphonates and organophosphate esters like EHDPP metabolites can be challenging due to several factors:

• Matrix Effects: Biological samples contain endogenous components like salts, phospholipids, and proteins that can co-elute with the target analytes and cause ion suppression or enhancement in the mass spectrometer, leading to inaccurate quantification.[2]

• Low Recovery: The polar nature of some metabolites can lead to poor recovery during sample preparation, particularly with liquid-liquid extraction (LLE). Solid-phase extraction (SPE) is often a more effective approach.

• Contamination: Contamination from laboratory equipment and reagents can be a source of interference, especially for ubiquitous compounds.

• Non-Specific Metabolites: Some metabolites, such as diphenyl phosphate (DPHP), are not unique to EHDPP and can be formed from other aryl-organophosphate esters, which should be considered when interpreting results.

Troubleshooting Guide

This guide addresses specific issues that may arise during the LC-MS/MS analysis of EHDPP metabolites.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Analyte Signal / Poor Sensitivity	1. Inefficient Ionization: Suboptimal MS source parameters. 2. Poor Recovery: Inefficient sample extraction. 3. Ion Suppression: Co-eluting matrix components interfering with analyte ionization. 4. Degradation: Analyte instability in the sample or during processing.	1. Optimize MS source parameters (e.g., spray voltage, gas temperatures, and flow rates) by infusing a standard solution of the analyte. 2. Evaluate and optimize the sample preparation method. Consider using a mixed-mode solid-phase extraction (SPE) sorbent like Oasis WAX for better retention of polar metabolites. 3. Improve chromatographic separation to resolve analytes from interfering matrix components. Dilute the sample extract if sensitivity allows. Use a stable isotope-labeled internal standard that co-elutes with the analyte to compensate for matrix effects. 4. Ensure proper sample storage (e.g., at -80°C) and minimize freeze-thaw cycles. Process samples on ice.
High Background Noise / Interferences	1. Contaminated Solvents or Reagents: Impurities in the mobile phase or extraction solvents. 2. Carryover: Analyte adsorption to the LC system components. 3. Matrix Interferences: Co-eluting endogenous compounds from the sample.	1. Use high-purity, LC-MS grade solvents and reagents. Filter all mobile phases. 2. Implement a robust needle wash protocol in the autosampler. Inject a blank solvent after a high-concentration sample to check for carryover. 3. Optimize the SPE wash steps to remove more interferences. Modify the chromatographic gradient to better separate the analytes from the matrix.
Poor Peak Shape (Tailing, Fronting, or Splitting)	1. Column Overload: Injecting too much sample. 2. Secondary Interactions: Analyte interaction with active sites on the column. 3. Inappropriate Injection Solvent: Sample solvent is much stronger than the initial mobile phase. 4. Column Degradation: Loss of stationary phase or blockage.	1. Dilute the sample or reduce the injection volume. 2. Add a small amount of a competing agent (e.g., formic acid or ammonium hydroxide) to the mobile phase. Consider a different column chemistry. 3. Reconstitute the final extract in a solvent similar in composition to the initial mobile phase. 4. Flush the column according to the manufacturer's instructions or replace the column if necessary.
Inconsistent Results / Poor Reproducibility	1. Variable Recovery: Inconsistent sample preparation. 2. Fluctuating Matrix Effects: Differences in matrix composition between samples. 3. Instrument Instability: Fluctuations in LC pump performance or MS detector response.	1. Ensure precise and consistent execution of the sample preparation protocol. Use an automated liquid handler if available. 2. The use of a stable isotope-labeled internal standard for each analyte is highly recommended to correct for variability. 3. Perform system suitability tests before each analytical run to ensure the instrument is performing within specifications.

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE) for Urine Samples

This protocol is a general guideline and should be optimized for your specific application.

• Materials:

  • Oasis WAX (Weak Anion Exchange) SPE cartridges (e.g., 3 cc, 60 mg)

  • Urine samples

  • Internal standards (stable isotope-labeled analogs of target metabolites)

  • Methanol (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid

  • Ammonium hydroxide

• Procedure:

  • Sample Pre-treatment:

    • Thaw urine samples to room temperature.

    • Vortex and centrifuge samples at 4000 rpm for 10 minutes to pellet any precipitates.

    • Take a 1 mL aliquot of the supernatant and spike with internal standards.

    • Acidify the sample by adding 20 µL of formic acid.

  • SPE Cartridge Conditioning:

    • Condition the Oasis WAX cartridge with 2 mL of methanol followed by 2 mL of water. Do not let the sorbent go dry.

  • Sample Loading:

    • Load the pre-treated sample onto the conditioned cartridge at a slow flow rate (approx. 1 mL/min).

  • Washing:

    • Wash the cartridge with 2 mL of water to remove hydrophilic interferences.

    • Wash the cartridge with 2 mL of methanol to remove lipophilic interferences.

  • Elution:

    • Elute the target metabolites with 2 mL of 5% ammonium hydroxide in methanol.

  • Dry-down and Reconstitution:

    • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

    • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:methanol with 0.1% formic acid).

    • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Parameters

The following are suggested starting parameters that should be optimized for your instrument and specific metabolites of interest.

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is a good starting point.

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in methanol

  • Gradient:

    Time (min)	%B
    0.0	5
    1.0	5
    8.0	95
    10.0	95
    10.1	5

    | 12.0 | 5 |

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), typically in negative mode for phosphate-containing metabolites.

  • Detection Mode: Multiple Reaction Monitoring (MRM)

  • Suggested MRM Transitions (to be optimized):

    Analyte	Precursor Ion (m/z)	Product Ion (m/z)
    Diphenyl phosphate (DPHP)	249.0	155.0
    Hydroxy-EHDPP Metabolite (example)	375.1	249.0

    | Keto-EHDPP Metabolite (example) | 373.1 | 249.0 |

Quantitative Data Summary

The following tables provide example data for analytical performance parameters that should be established during method validation. The values are indicative and will vary depending on the specific metabolite, matrix, and analytical method.

Table 1: Recovery and Matrix Effects for EHDPP Metabolites in Urine

Analyte	Extraction Method	Mean Recovery (%)	Matrix Effect (%)
Diphenyl phosphate (DPHP)	SPE (Oasis WAX)	92	-15 (Ion Suppression)
Hydroxylated EHDPP	SPE (Oasis WAX)	85	-20 (Ion Suppression)
Diphenyl phosphate (DPHP)	LLE (Ethyl Acetate)	65	-35 (Ion Suppression)

Table 2: Limits of Detection (LOD) and Quantification (LOQ) for EHDPP Metabolites

Analyte	Matrix	LOD (ng/mL)	LOQ (ng/mL)
Diphenyl phosphate (DPHP)	Urine	0.05	0.15
Hydroxylated EHDPP	Urine	0.10	0.30
Diphenyl phosphate (DPHP)	Plasma	0.02	0.06

Signaling Pathway and Experimental Workflow Diagrams

EHDPP Metabolic Pathway

The following diagram illustrates the primary metabolic transformations of EHDPP.

Caption: Metabolic pathway of EHDPP.

Analytical Workflow for EHDPP Metabolite Analysis

This diagram outlines the key steps in the analytical workflow.

Caption: Experimental workflow for EHDPP metabolite analysis.

EHDPP and PPARγ Signaling Pathway

This diagram illustrates the interaction of EHDPP with the PPARγ signaling pathway, which is involved in adipogenesis and lipid metabolism.[3][4]

Caption: EHDPP interaction with the PPARγ signaling pathway.

References

• 1. Analysis of organophosphate flame retardant diester metabolites in human urine by liquid chromatography electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Replacement Flame-Retardant 2-Ethylhexyldiphenyl Phosphate (EHDPP) Disrupts Hepatic Lipidome: Evidence from Human 3D Hepatospheroid Cell Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Adipogenic activity of 2-ethylhexyl diphenyl phosphate via peroxisome proliferator-activated receptor γ pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Activation of Peroxisome Proliferator-Activated Receptor Gamma and Disruption of Progesterone Synthesis of 2-Ethylhexyl Diphenyl Phosphate in Human Placental Choriocarcinoma Cells: Comparison with Triphenyl Phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Toxicity Analysis: 2-Ethylhexyl Diphenyl Phosphate (EHDPP) vs. Triphenyl Phosphate (TPP)

A comprehensive guide for researchers and drug development professionals on the toxicological profiles of EHDPP and TPP, supported by experimental data and detailed methodologies.

Introduction

2-Ethylhexyl diphenyl phosphate (EHDPP) and triphenyl phosphate (TPP) are organophosphate esters widely used as flame retardants and plasticizers in a variety of consumer and industrial products. Their widespread use has led to increasing concerns about their potential toxicity and impact on human health. This guide provides a detailed comparison of the toxicological profiles of EHDPP and TPP, focusing on key endpoints such as acute toxicity, cytotoxicity, and endocrine-disrupting effects. The information presented is intended to assist researchers, scientists, and drug development professionals in making informed decisions regarding the use and potential risks associated with these compounds.

Data Presentation: Quantitative Toxicity Comparison

The following tables summarize the available quantitative data on the acute and in vitro toxicity of EHDPP and TPP.

Table 1: Acute Toxicity Data

Toxicity Endpoint	Species	Route of Administration	EHDPP	Triphenyl Phosphate (TPP)
LD50	Rat	Oral	>15,800 mg/kg bw[1]	>20,000 mg/kg bw[2][3]
LD50	Rabbit	Dermal	>7,940 mg/kg bw[1]	>7,900 mg/kg bw[2]
LC50	Rat	Inhalation	>4.8 mg/L (4h)[1]	>200 mg/L (1h)[3]

Table 2: In Vitro Cytotoxicity Data

Cell Line	Assay	Endpoint	EHDPP	Triphenyl Phosphate (TPP)
HepG2	CCK-8	LC50 (24h)	120 µM	-
HepG2	MTT	IC50 (72h)	-	87.9 µM
Chicken Embryonic Hepatocytes	-	LC50 (36h)	50 ± 11 µM[4][5]	-

Endocrine Disruption: PPARγ Signaling Pathway

Both EHDPP and TPP have been shown to interact with the peroxisome proliferator-activated receptor-gamma (PPARγ), a key regulator of lipid metabolism and adipogenesis.

EHDPP has been demonstrated to be a potent activator of PPARγ. Studies have shown that EHDPP can bind to the ligand-binding domain of PPARγ, leading to the activation of the receptor and the subsequent induction of adipogenesis in preadipocyte cell lines.[6] In human placental choriocarcinoma cells, EHDPP exhibited stronger PPARγ activation than TPP.[2][7] This activation leads to the upregulation of PPARγ target genes involved in lipid metabolism.[3][8]

Triphenyl phosphate also acts as a PPARγ agonist but through a more selective mechanism. Research indicates that TPP is a selective PPARγ modulator that does not protect the receptor from phosphorylation at serine 273.[1][9] This differential modulation of PPARγ activity by TPP may lead to distinct downstream biological effects compared to other PPARγ agonists.[1] TPP has been shown to interfere with steroid hormone synthesis through the PPARγ/CD36 pathway in human trophoblast cells.[10]

Figure 1: Comparative interaction of EHDPP and TPP with the PPARγ signaling pathway.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are based on standardized OECD guidelines.

Acute Toxicity Testing

• Acute Oral Toxicity (OECD 420): This test involves the administration of the test substance by gavage to fasted rats. The procedure is a stepwise process using fixed doses (e.g., 5, 50, 300, 2000 mg/kg). Animals are observed for mortality and clinical signs of toxicity for at least 14 days. The LD50 is determined as the statistically derived single dose of a substance that can be expected to cause death in 50% of the animals.[6][10][11][12]

• Acute Dermal Toxicity (OECD 402): The test substance is applied to a shaved area of the skin of rabbits or rats for 24 hours. The animals are observed for mortality and signs of toxicity for 14 days. This test is used to determine the LD50 after a single dermal application.[4][9][13][14][15]

• Acute Inhalation Toxicity (OECD 403): Rats are exposed to the test substance as a gas, vapor, or aerosol in a whole-body or nose-only inhalation chamber for a specified duration (typically 4 hours). The animals are observed for at least 14 days for mortality and toxic effects to determine the LC50.[7][16]

Figure 2: General workflow for an in vitro cytotoxicity assay.

Genotoxicity Assays

• Bacterial Reverse Mutation Test (Ames Test - OECD 471): This assay uses several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize an essential amino acid. The test substance is incubated with the bacteria, and a positive result is indicated by an increase in the number of revertant colonies, which have regained the ability to grow in the absence of the amino acid.

• In Vitro Mammalian Chromosomal Aberration Test (OECD 473): Cultured mammalian cells are exposed to the test substance, with and without metabolic activation. After a suitable incubation period, the cells are harvested, and metaphase chromosomes are examined for structural aberrations.

Conclusion

Both EHDPP and TPP exhibit low acute toxicity via oral and dermal routes. However, in vitro studies and investigations into their mechanisms of action reveal potential for adverse health effects, particularly concerning endocrine disruption through the PPARγ signaling pathway. EHDPP appears to be a more potent activator of PPARγ compared to TPP. TPP, on the other hand, acts as a selective modulator of this receptor. These differences in their interaction with a key nuclear receptor may lead to distinct toxicological outcomes. This comparative guide highlights the importance of considering not only acute toxicity data but also mechanistic studies to fully understand the potential risks associated with these widely used chemicals. Further research is warranted to elucidate the long-term health consequences of exposure to EHDPP and TPP.

References

• 1. Triphenyl phosphate is a selective PPARγ modulator that does not induce brite adipogenesis in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Activation of Peroxisome Proliferator-Activated Receptor Gamma and Disruption of Progesterone Synthesis of 2-Ethylhexyl Diphenyl Phosphate in Human Placental Choriocarcinoma Cells: Comparison with Triphenyl Phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Replacement Flame-Retardant 2-Ethylhexyldiphenyl Phosphate (EHDPP) Disrupts Hepatic Lipidome: Evidence from Human 3D Hepatospheroid Cell Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Adipogenic activity of 2-ethylhexyl diphenyl phosphate via peroxisome proliferator-activated receptor γ pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Triphenyl phosphate is a selective PPARγ modulator that does not induce brite adipogenesis in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. biorxiv.org [biorxiv.org]
• 11. researchgate.net [researchgate.net]
• 12. Prenatal exposure to triphenyl phosphate activated PPARγ in placental trophoblasts and impaired pregnancy outcomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. [PDF] Triphenyl phosphate is a selective PPARγ modulator that does not induce brite adipogenesis in vitro and in vivo | Semantic Scholar [semanticscholar.org]
• 16. [논문]Activation of Peroxisome Proliferator-Activated Receptor Gamma and Disruption of Progesterone Synthesis of 2-Ethylhexyl Diphenyl Phosphate in Human Placental Choriocarcinoma Cells: Comparison with Triphenyl Phosphate [scienceon.kisti.re.kr]

A Comparative Analysis of 2-Ethylhexyl Diphenyl Phosphate (EHDPP) and Other Key Organophosphate Flame Retardants

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the organophosphate flame retardant (OPFR) 2-Ethylhexyl diphenyl phosphate (EHDPP) with other commonly used alternatives: Triphenyl phosphate (TPP), Tricresyl phosphate (TCP), Resorcinol bis(diphenyl phosphate) (RDP), and Bisphenol A bis(diphenyl phosphate) (BDP). This document synthesizes available data on their flame retardant performance, thermal stability, and toxicological profiles to assist in material selection and safety assessment.

Performance and Properties Comparison

The selection of a flame retardant is a multi-faceted decision, balancing efficacy with material compatibility and safety. The following tables summarize the known properties of EHDPP and its alternatives. It is important to note that direct, side-by-side comparative data under identical conditions is often limited in publicly available literature. The presented data is a consolidation from various sources.

Flame Retardant Efficacy

The primary function of these molecules is to inhibit or suppress combustion in polymers. Key metrics for evaluating this performance include the Limiting Oxygen Index (LOI), UL-94 vertical burn classification, and cone calorimetry data.

Table 1: Comparative Flame Retardancy Performance of Select OPFRs

Flame Retardant	Polymer Matrix	LOI (%)	UL-94 Rating	Peak Heat Release Rate (pHRR) (kW/m²)	Reference
EHDPP	Data not available	Data not available	Data not available	Data not available
TPP	Polycarbonate (PC)	28-35	V-0	~230	Factual Data
TCP	PVC	25-30	V-0	Data not available	Factual Data
RDP	PC/ABS	30-38	V-0	~180
BDP	PC/ABS	32-37	V-0	~190

Note: The performance of flame retardants is highly dependent on the polymer matrix, loading level, and presence of synergists. The data above should be considered indicative and may not be directly comparable across different studies.

Thermal Stability

The thermal stability of a flame retardant is crucial for melt processing of polymers and for its efficacy during a fire. Thermogravimetric analysis (TGA) is the standard method for assessing this property.

Table 2: Thermal Stability of Select OPFRs

Flame Retardant	Onset of Decomposition (Td5%, °C)	Char Yield at 600°C (%)	Reference
EHDPP	~300-350	Data not available	Factual Data
TPP	~250-300	Low	Factual Data
TCP	~300-350	Moderate	Factual Data
RDP	~350-400	High
BDP	~350-400	High

Note: Higher onset of decomposition temperatures and char yields are generally desirable for flame retardant applications.

Toxicological Profile

The toxicological properties of OPFRs are of increasing concern due to their potential for human exposure and environmental persistence. This section provides a summary of key toxicological endpoints.

Table 3: Comparative Toxicological Data of Select OPFRs

Flame Retardant	Acute Oral LD50 (rat, mg/kg)	Key Toxicological Concerns	Reference
EHDPP	>2000	Endocrine disruption (effects on steroidogenesis and lipid metabolism), potential developmental and cardiotoxicity.
TPP	1320 - 3500	Endocrine disruption, aquatic toxicity, potential neurotoxicity.
TCP	>4000 (mixed isomers)	Neurotoxicity (especially ortho-isomers), potential for organophosphate-induced delayed neuropathy (OPIDN).
RDP	>5000	Generally low acute toxicity, but data is limited.
BDP	>2000	Potential for hydrolysis to bisphenol A (BPA), an endocrine disruptor.

Disclaimer: This table provides a summary of available data and is not exhaustive. A thorough risk assessment should be conducted for any specific application.

Experimental Protocols

Detailed and standardized experimental procedures are critical for the accurate and reproducible evaluation of flame retardant performance. Below are the methodologies for the key tests cited in this guide.

Limiting Oxygen Index (LOI) - ASTM D2863

The Limiting Oxygen Index test determines the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion of a material.

Apparatus:

• A heat-resistant glass test column.

• A specimen holder to keep the sample vertical.

• Gas flow meters and control valves for oxygen and nitrogen.

• An ignition source (e.g., a propane torch).

Procedure:

• A test specimen of specified dimensions is clamped vertically in the center of the glass column.

• A mixture of oxygen and nitrogen is introduced at the bottom of the column, with the initial oxygen concentration estimated based on the material's expected flammability.

• The gas mixture is allowed to stabilize for at least 30 seconds.

• The top of the specimen is ignited using the ignition source.

• The combustion behavior of the specimen is observed. The oxygen concentration is adjusted in subsequent tests until the minimum concentration that supports continuous burning is determined.

UL-94 Vertical Burn Test - ASTM D3801

This test assesses the self-extinguishing properties of a plastic material after exposure to a flame.

Apparatus:

• A test chamber, free from drafts.

• A specimen holder.

• A laboratory burner (Tirrill or Bunsen) with a specified flame height.

• A timing device.

• A layer of dry absorbent cotton placed below the specimen.

Procedure:

• A rectangular test specimen is held vertically by a clamp at its upper end.

• A 20 mm blue flame is applied to the lower corner of the specimen for 10 seconds and then removed. The afterflame time is recorded.

• Immediately after the afterflame extinguishes, the flame is reapplied for another 10 seconds and then removed. The afterflame and afterglow times are recorded.

• Observations are made regarding whether flaming drips ignite the cotton below.

• The material is classified as V-0, V-1, or V-2 based on the afterflame/afterglow times and the dripping behavior.

Cone Calorimetry - ISO 5660

The cone calorimeter is a versatile instrument for studying the fire behavior of materials. It measures parameters such as the heat release rate (HRR), time to ignition (TTI), mass loss rate, and smoke production.

Apparatus:

• A conical radiant heater.

• A specimen holder and load cell for mass measurement.

• An ignition system (spark igniter).

• An exhaust system with gas sampling and analysis (for oxygen, carbon monoxide, and carbon dioxide).

Procedure:

• A square specimen of the material is placed in the holder and positioned under the conical heater.

• The specimen is exposed to a preset level of radiant heat flux (e.g., 35 or 50 kW/m²).

• The spark igniter is activated to ignite the flammable gases evolved from the material's surface. The time to sustained ignition is recorded.

• During the test, the oxygen concentration in the exhaust gas is continuously measured. The heat release rate is calculated based on the principle of oxygen consumption.

• The mass of the specimen is also continuously monitored to determine the mass loss rate.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It is used to determine the thermal stability and decomposition profile of materials.

Apparatus:

• A high-precision balance.

• A furnace capable of controlled heating.

• A sample pan.

• A system for controlling the atmosphere (e.g., nitrogen or air).

Procedure:

• A small amount of the sample is placed in the sample pan.

• The pan is placed in the TGA furnace.

• The furnace is heated at a constant rate (e.g., 10 or 20 °C/min) under a controlled atmosphere.

• The mass of the sample is recorded continuously as the temperature increases.

• The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset of decomposition, temperatures of maximum weight loss, and the final char yield.

Visualizations

The following diagrams illustrate key concepts related to the evaluation and potential mechanisms of action of these flame retardants.

Inter-Laboratory Comparison for the Analysis of 2-Ethylhexyl Diphenyl Phosphate (EHDPP): A Performance Evaluation Guide

This guide provides a comprehensive overview of a model inter-laboratory comparison (ILC) for the quantitative analysis of 2-Ethylhexyl diphenyl phosphate (EHDPP), a widely used organophosphate flame retardant and plasticizer. The objective of this guide is to offer researchers, scientists, and drug development professionals a framework for assessing and comparing analytical performance across different laboratories. The content is based on established principles of proficiency testing and analytical method validation.

Introduction to Inter-Laboratory Comparisons

Inter-laboratory comparisons, also known as proficiency tests or round-robin studies, are crucial for ensuring the quality and comparability of analytical data among different laboratories.[1][2] Participation in such studies allows laboratories to evaluate their performance against their peers and a reference value, thereby identifying potential analytical issues and improving the reliability of their results.[3] Key performance indicators in these comparisons typically include accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).[4][5][6]

Hypothetical Inter-Laboratory Comparison Data for EHDPP Analysis

The following table summarizes hypothetical results from a round-robin study involving ten laboratories analyzing a standard solution of EHDPP. This data is illustrative and serves to demonstrate how such a comparison would be presented.

Laboratory	Method	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)	Accuracy (% Recovery)	Precision (RSD %)
Lab 1	GC-MS	0.5	1.5	98.5	4.2
Lab 2	LC-MS/MS	0.1	0.3	101.2	2.8
Lab 3	GC-NPD	1.0	3.0	95.8	6.5
Lab 4	LC-MS/MS	0.2	0.6	99.1	3.1
Lab 5	GC-MS	0.6	1.8	102.5	5.0
Lab 6	UPLC-QTOF-MS	0.05	0.15	100.5	2.5
Lab 7	GC-MS	0.7	2.1	97.3	5.8
Lab 8	LC-MS/MS	0.15	0.45	103.0	3.5
Lab 9	GC-NPD	1.2	3.6	94.2	7.1
Lab 10	UPLC-QTOF-MS	0.08	0.24	99.8	2.9

GC-MS: Gas Chromatography-Mass Spectrometry, LC-MS/MS: Liquid Chromatography-Tandem Mass Spectrometry, GC-NPD: Gas Chromatography-Nitrogen-Phosphorus Detector, UPLC-QTOF-MS: Ultra-Performance Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry, RSD: Relative Standard Deviation.

Experimental Protocols

A standardized experimental protocol is fundamental to a successful inter-laboratory comparison. Below is a detailed methodology for the analysis of EHDPP in a given sample matrix, based on common analytical techniques.[7][8]

3.1. Sample Preparation (Spiked Oil Matrix)

• Matrix Selection: A commercially available sunflower oil, previously tested to be free of EHDPP, is chosen as the sample matrix.[9]

• Spiking: A stock solution of EHDPP in a suitable solvent (e.g., acetone) is prepared. The oil is then spiked with the stock solution to achieve a predetermined concentration.

• Homogenization: The spiked oil is thoroughly homogenized to ensure uniform distribution of EHDPP.

• Aliquoting and Distribution: The homogenized sample is divided into aliquots in amber glass vials and distributed to the participating laboratories.

3.2. Analytical Procedure: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method is highlighted due to its high sensitivity and selectivity.

• Instrumentation: An Agilent 1290 Infinity liquid chromatography system or equivalent, coupled to a triple quadrupole mass spectrometer.[10]

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive.

  • Multiple Reaction Monitoring (MRM): Transitions for EHDPP and its internal standard are monitored.

• Quantification: A calibration curve is generated using a series of standard solutions of known concentrations. The concentration of EHDPP in the sample is determined by comparing its peak area to the calibration curve.

Visualization of the Inter-Laboratory Comparison Workflow

The following diagram illustrates the key stages of an inter-laboratory comparison for EHDPP analysis.

Caption: Workflow of an inter-laboratory comparison for EHDPP analysis.

EHDPP Signaling Pathway Considerations

While not directly part of the analytical comparison, understanding the biological context of EHDPP is crucial for drug development professionals. EHDPP has been shown to disrupt hepatic lipid metabolism.[10][11] Exposure can lead to alterations in lipid profiles, including changes in cholesterol esters, triglycerides, and sphingolipids. The molecular mechanisms may involve the dysregulation of genes such as ACAT1, ACAT2, and CYP27A1.[11] Further research also points to impacts on mitochondrial function and potential for inducing apoptosis.[12]

Caption: Proposed mechanism of EHDPP-induced hepatotoxicity.

References

• 1. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 2. dergipark.org.tr [dergipark.org.tr]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. fda.gov [fda.gov]
• 6. scispace.com [scispace.com]
• 7. ANALYTICAL METHODS - Toxicological Profile for Phosphate Ester Flame Retardants - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Replacement Flame-Retardant 2-Ethylhexyldiphenyl Phosphate (EHDPP) Disrupts Hepatic Lipidome: Evidence from Human 3D Hepatospheroid Cell Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

A Comparative Guide to Analytical Columns for the Separation of EHDPP

For Researchers, Scientists, and Drug Development Professionals: A detailed comparison of analytical column performance for the separation of 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EHDPP), a critical reagent in bioconjugation and synthesis.

This guide provides an objective comparison of different high-performance liquid chromatography (HPLC) and ultra-high-performance liquid chromatography (UPLC) analytical columns for the separation of EHDPP. The selection of an appropriate analytical column is crucial for achieving accurate quantification, impurity profiling, and stability assessment of this highly polar and reactive compound. This document summarizes experimental data from various studies to aid in the selection of the most suitable column technology for your specific application.

Executive Summary

The separation of EHDPP presents a challenge due to its high polarity and potential for on-column degradation. This guide evaluates the performance of three main types of analytical columns: Reversed-Phase (specifically C18), Hydrophilic Interaction Liquid Chromatography (HILIC), and Ion-Exchange Chromatography.

• Reversed-Phase (C18) columns have demonstrated successful separation of EHDPP, particularly when using modern column technologies like UPLC with specific stationary phases designed for enhanced retention of polar compounds.

• HILIC columns offer an alternative approach by utilizing a different separation mechanism, which can be advantageous for highly polar compounds like EHDPP, potentially providing better retention and unique selectivity.

• Ion-Exchange columns are theoretically well-suited for the separation of the positively charged EHDPP, offering a distinct separation mechanism based on electrostatic interactions.

This guide presents a compilation of available data, including experimental protocols and performance metrics, to facilitate an informed decision-making process for your analytical needs.

Performance Comparison of Analytical Columns

The following tables summarize the performance of different analytical columns for the separation of EHDPP based on available data.

Table 1: Reversed-Phase C18 Column Performance

Column Name	Particle Size (µm)	Dimensions (mm)	Mobile Phase	Flow Rate (mL/min)	Retention Time (min)	Peak Shape	Reference
Waters ACQUITY UPLC HSS T3	1.8	2.1 x 50	A: 0.1% Formic acid in WaterB: 0.1% Formic acid in Acetonitrile (Gradient)	0.5	Approx. 0.6	Sharp, Symmetrical	[1]
Agilent Zorbax SB-C18	5	4.6 x 250	Isocratic or Gradient (details proprietary)	1.0	Not specified	Not specified	Chinese Patent CN104833753B

Table 2: HILIC Column Performance

Column Name	Particle Size (µm)	Dimensions (mm)	Mobile Phase	Flow Rate (mL/min)	Retention of EHDPP	Peak Shape	Reference
Acclaim Mixed-Mode HILIC-1	5	2.1 x 150	A: WaterB: Acetonitrile (Gradient)	0.25	Yes, detected among other organophosphorus esters	Not specified	[2]

Table 3: Ion-Exchange Column Performance (Theoretical)

Column Type	Stationary Phase	Principle of Separation	Expected Performance for EHDPP
Strong Cation Exchange	Sulfonic Acid Groups	Electrostatic interaction with the positively charged EHDPP	High retention, potential for high selectivity based on charge. Elution typically achieved by increasing salt concentration or pH.
Weak Cation Exchange	Carboxylic Acid Groups	pH-dependent electrostatic interaction	Retention is dependent on the pH of the mobile phase relative to the pKa of the stationary phase and EHDPP.

Note: Specific experimental data for the separation of EHDPP on ion-exchange columns was not available in the reviewed literature. The performance described is based on the theoretical principles of ion-exchange chromatography for a positively charged analyte like EHDPP.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for replication and adaptation.

Reversed-Phase UPLC Method for EHDPP Analysis

Column: Waters ACQUITY UPLC HSS T3, 1.8 µm, 2.1 x 50 mm Mobile Phase A: 0.1% Formic acid in Water Mobile Phase B: 0.1% Formic acid in Acetonitrile Gradient:

Time (min)	Flow Rate (mL/min)	%A	%B
Initial	0.5	95.0	5.0
1.00	0.5	5.0	95.0
1.50	0.5	5.0	95.0
1.60	0.5	95.0	5.0
2.00	0.5	95.0	5.0

Column Temperature: 30 °C Injection Volume: 5 µL Detection: Mass Spectrometry (MS) Reference: [1]

Reversed-Phase HPLC Method for EHDPP Analysis

Column: Agilent Zorbax SB-C18, 5 µm, 4.6 x 250 mm Mobile Phase: Proprietary isocratic or gradient method Flow Rate: 1.0 mL/min Column Temperature: 25 °C Detection: Evaporative Light Scattering Detector (ELSD) Reference: Chinese Patent CN104833753B

HILIC Method for Separation of EHDPP

Column: Acclaim Mixed-Mode HILIC-1, 5 µm, 2.1 x 150 mm Mobile Phase A: Water Mobile Phase B: Acetonitrile Gradient:

Time (min)	%A	%B
0	40	60
5	40	60
8	60	40
12	100	0
15	40	60
22	40	60

Flow Rate: 0.25 mL/min Column Temperature: 30 °C Detection: Mass Spectrometry (MS) Reference: [2]

Visualization of Method Selection Workflow

The following diagram illustrates a logical workflow for selecting the appropriate analytical column for EHDPP separation based on the desired analytical outcome.

Caption: Workflow for selecting an analytical column for EHDPP separation.

Discussion and Recommendations

The choice of the analytical column for EHDPP separation is highly dependent on the specific analytical goal.

For routine quantification , a robust and fast method is often required. The UPLC method using the Waters ACQUITY UPLC HSS T3 column has been shown to provide excellent performance with a short run time and good peak shape[1]. This makes it a strong starting point for quantitative applications.

For impurity profiling , it is often beneficial to use orthogonal separation techniques to ensure all potential impurities are detected. While a high-resolution reversed-phase column is a good primary choice, a HILIC column such as the Acclaim Mixed-Mode HILIC-1 can provide alternative selectivity, which may be crucial for separating polar impurities that co-elute with the main peak or other components on a C18 column[2].

For developing a stability-indicating method , it is important to resolve the main EHDPP peak from all potential degradation products. Given the potential for hydrolysis of EHDPP, degradation products may be highly polar and/or charged. Therefore, a combination of reversed-phase and HILIC methods would be a comprehensive approach. Although no specific data is available, ion-exchange chromatography could be a powerful tool to specifically target and separate charged degradation products.

It is also important to consider the reported instability of EHDPP under certain HPLC conditions. A patent has noted that decomposition can occur during analysis. Therefore, method development should include an evaluation of EHDPP stability in the chosen mobile phase and at the selected column temperature to ensure accurate and reliable results. The use of mass spectrometry as a detector is highly recommended for positive identification of the EHDPP peak.

References

• 1. Comparison of reversed-phase, hydrophilic interaction, and porous graphitic carbon chromatography columns for an untargeted toxicometabolomics study in pooled human liver microsomes, rat urine, and rat plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Comparative Metabolism of 2-Ethylhexyl Diphenyl Phosphate Across Species: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the metabolic fate of xenobiotics like 2-Ethylhexyl diphenyl phosphate (EHDPHP) is crucial for assessing potential toxicity and species-specific effects. This guide provides a comparative overview of EHDPHP metabolism in humans, rats, zebrafish, and chicken embryonic hepatocytes, supported by available experimental data.

Executive Summary

2-Ethylhexyl diphenyl phosphate (EHDPHP), a widely used organophosphate flame retardant and plasticizer, undergoes metabolic transformation in various species, primarily through Phase I and Phase II enzymatic reactions. While the fundamental metabolic pathways, including hydroxylation, oxidation, and cleavage of the phosphate ester bond, are conserved across the studied species, significant quantitative and qualitative differences exist. This guide synthesizes the current knowledge on EHDPHP metabolism, presenting comparative data on metabolites, experimental protocols, and metabolic pathways to aid in toxicological assessment and the development of predictive models for human health risk assessment.

Comparative Quantitative Analysis of EHDPHP Metabolism

The following tables summarize the key quantitative findings on the metabolism of 2-Ethylhexyl diphenyl phosphate in different species and experimental systems. Direct comparison of absolute metabolite concentrations across studies is challenging due to variations in experimental design (in vitro vs. in vivo), dosage, and analytical methodologies.

Table 1: In Vitro Metabolism of EHDPHP in Human Liver Microsomes

Metabolite Type	Relative Abundance	Citation
Hydroxylated Metabolites	37% of all metabolites	[1]
Diphenyl Phosphate (DPHP)	4% of all metabolites	[1]

Table 2: In Vivo Excretion of EHDPHP Metabolites in Rats

Excretion Route	Percentage of Administered Radioactivity (after 7 days)	Citation
Urine	48%	[2]
Feces	52%	[2]

Table 3: In Vivo Metabolism of EHDPHP in Zebrafish

Parameter	Observation	Citation
Total Metabolites	15 identified (10 Phase I, 5 Phase II)	[3]
Predominant Metabolite	5-hydroxy-EHDPHP (5-OH-EHDPHP)	[3]
Sex-based Difference	28-44% lower total metabolite accumulation in females	[4][5]
Bioconcentration Factor (BCF)	26.2 ± 7.7% lower in females	[4]

Table 4: In Vitro Metabolism of EHDPHP in Chicken Embryonic Hepatocytes

Parameter	Observation (after 36h incubation)	Citation
EHDPHP Transformation	92.5% of the initial amount	[6][7][8]
Diphenyl Phosphate (DPHP) Formation	Accounted for 12% of the initial EHDPHP	[6][7][8]
Novel Metabolite Identified	Hydroxylated 2-ethylhexyl monophenyl phosphate (OH-EHMPP)	[6][7][8]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings. Below are summaries of the experimental protocols employed in the cited studies.

In Vitro Metabolism with Human Liver Microsomes

• Objective: To identify and characterize the metabolites of EHDPHP formed by human liver enzymes.

• Methodology:

  • Incubation: Pooled human liver microsomes are incubated with EHDPHP at a specified concentration (e.g., 10 µM) in a buffered solution (e.g., potassium phosphate buffer, pH 7.4) at 37°C.[1]

  • Cofactor Addition: The reaction is initiated by the addition of an NADPH-regenerating system to support the activity of cytochrome P450 enzymes.[9] For the study of Phase II metabolism, cofactors such as UDPGA (for glucuronidation) may be included.[10]

  • Reaction Termination: The incubation is stopped at various time points by adding a cold organic solvent (e.g., acetonitrile) to precipitate the proteins.[9]

  • Sample Preparation: The mixture is centrifuged, and the supernatant containing the metabolites is collected for analysis.

  • Analytical Method: Metabolites are identified and quantified using high-performance liquid chromatography coupled with high-resolution mass spectrometry (HPLC-HRMS).[10]

In Vivo Metabolism Study in Rats

• Objective: To investigate the absorption, distribution, metabolism, and excretion of EHDPHP in a mammalian model.

• Methodology:

  • Animal Model: Male Wistar rats are typically used.[2]

  • Dosing: A single oral dose of radiolabeled EHDPHP (e.g., ¹⁴C-EHDPHP) is administered by gavage.[2]

  • Sample Collection: Urine and feces are collected at specified intervals (e.g., 24 hours, 48 hours, up to 7 days) to measure the excretion of radioactivity.[2]

  • Metabolite Analysis: Urine samples are analyzed to identify and quantify the metabolites. This may involve extraction and derivatization steps followed by analysis using techniques like gas chromatography-mass spectrometry (GC-MS).[2]

In Vivo Metabolism Study in Zebrafish

• Objective: To assess the biotransformation and accumulation of EHDPHP in an aquatic vertebrate model.

• Methodology:

  • Animal Model: Adult zebrafish (Danio rerio) are used.[4][11]

  • Exposure: Zebrafish are exposed to EHDPHP in the tank water at various concentrations (e.g., 0, 5, 35, and 245 µg/L) for a defined period (e.g., 21 days).[4][5]

  • Tissue Collection: Following the exposure period, various tissues (liver, intestine, etc.) are collected for metabolite analysis.[4][5]

  • Metabolite Extraction and Analysis: Tissues are homogenized and extracted to isolate EHDPHP and its metabolites. Analysis is typically performed using liquid chromatography-mass spectrometry (LC-MS).[3]

In Vitro Metabolism with Chicken Embryonic Hepatocytes

• Objective: To study the metabolism of EHDPHP in an avian liver cell model.

• Methodology:

  • Cell Culture: Primary hepatocytes are isolated from chicken embryos and cultured.

  • Exposure: The cultured hepatocytes are exposed to EHDPHP at various concentrations.[6][7][8]

  • Sample Collection: At the end of the incubation period (e.g., 36 hours), both the cell culture medium and the cells are collected.[6][7][8]

  • Metabolite Analysis: The samples are processed to extract EHDPHP and its metabolites, which are then analyzed by high-resolution mass spectrometry.[6][7][8]

Metabolic Pathways of 2-Ethylhexyl Diphenyl Phosphate

The metabolic pathways of EHDPHP involve a series of enzymatic reactions that transform the parent compound into more polar and readily excretable metabolites. The following diagrams, generated using the DOT language, illustrate the known and proposed metabolic pathways in the different species.

Caption: Proposed metabolic pathway of EHDPHP in humans.

Caption: Identified urinary metabolites of EHDPHP in rats.

Caption: Overview of EHDPHP metabolism in zebrafish.

Caption: EHDPHP metabolism in chicken embryonic hepatocytes.

Conclusion

The metabolism of 2-Ethylhexyl diphenyl phosphate exhibits both commonalities and distinct differences across the species examined. Phase I reactions, particularly hydroxylation and cleavage of the phosphate ester, are consistent themes. However, the specific metabolites formed and their relative abundances vary, highlighting species-specific differences in enzyme activities and metabolic pathways. For instance, the identification of sulfated metabolites in zebrafish points to a significant Phase II conjugation pathway in this species. The quantitative data, though not always directly comparable, underscores the extent of biotransformation EHDPHP undergoes. This comparative guide provides a foundational understanding for researchers in toxicology and drug development, emphasizing the importance of considering species-specific metabolic profiles when extrapolating animal data to predict human health risks. Further research is warranted to obtain more comprehensive quantitative data on the kinetics of EHDPHP metabolism across a wider range of species.

References

• 1. researchgate.net [researchgate.net]
• 2. Isolation and identification of metabolites of 2-ethylhexyl diphenyl phosphate in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. First insight into the sex-dependent accumulation, tissue distribution and potential toxicities of 2-ethylhexyl diphenyl phosphate and its metabolites in adult zebrafish - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Organophosphate Ester, 2-Ethylhexyl Diphenyl Phosphate (EHDPP), Elicits Cytotoxic and Transcriptomic Effects in Chicken Embryonic Hepatocytes and Its Biotransformation Profile Compared to Humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. In Vitro Metabolism of ITPs and TBPPs Using Human Liver Subcellular Fractions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In vitro metabolism of 2-ethylhexyldiphenyl phosphate (EHDPHP) by human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effects of 2-ethylhexyl diphenyl phosphate (EHDPP) on glycolipid metabolism in male adult zebrafish revealed by targeted lipidomic analyses - PubMed [pubmed.ncbi.nlm.nih.gov]

Degradation of EHDPP: A Comparative Analysis Across Environmental Conditions

For Immediate Release

A comprehensive analysis of the degradation of 2-ethylhexyl diphenyl phosphate (EHDPP), a widely used organophosphate flame retardant and plasticizer, reveals significant variations in its persistence and breakdown pathways across different environmental compartments. This guide synthesizes available experimental data to provide researchers, scientists, and drug development professionals with a comparative overview of EHDPP degradation in soil, aquatic environments, and through photodegradation.

Key Findings

The persistence of EHDPP is highly dependent on the environmental matrix and the presence of biotic and abiotic degradation mechanisms. While readily biodegradable in water, its hydrolysis is slow, particularly in acidic to neutral conditions. In soil and sediment, microbial activity plays a crucial role in its breakdown. Photodegradation can also contribute to its transformation in aquatic systems.

Comparative Degradation Data

The following tables summarize the available quantitative data on EHDPP degradation, providing a comparative look at its half-life under various conditions.

Environment	Condition	Parameter	Value	Reference
Aquatic	Hydrolysis (pH 4-7)	Half-life	> 100 days	[1]
Hydrolysis (pH 9, 25°C)	Half-life	> 41 days	[1]
Hydrolysis (pH 9, 20°C)	Half-life	> 130 days	[1]
Seawater (Microbial)	Half-life	25 - 73 hours	[2]
Soil/Sediment	General	Half-life	300 days	[3]
Surface Water	General	Half-life	50 days	[3]

Note: Data for soil and direct photodegradation following standardized OECD protocols were not available in the public domain at the time of this publication.

Degradation Pathways and Metabolites

The degradation of EHDPP involves the cleavage of its ester bonds, leading to the formation of several metabolites. The primary degradation pathways include hydrolysis and microbial degradation.

Identified Metabolites:

• Diphenyl phosphate (DPHP): A major metabolite formed through the hydrolysis of the 2-ethylhexyl group.[4]

• 2-Ethylhexyl monophenyl phosphate (EHMPP)

• Hydroxylated 2-ethylhexyl monophenyl phosphate (OH-EHMPP)

The formation of these metabolites is a key consideration in assessing the overall environmental impact of EHDPP, as their toxicity and persistence may differ from the parent compound.

Experimental Methodologies

Standardized protocols, such as those developed by the Organisation for Economic Co-operation and Development (OECD), are essential for generating comparable data on chemical degradation.

Soil Degradation (Following OECD Guideline 307)

This guideline outlines methods for assessing the aerobic and anaerobic transformation of chemicals in soil.[5][6][7][8]

Experimental Workflow:

Workflow for Soil Degradation Study

Protocol:

• Soil Preparation: Collect and characterize soil, then sieve to a particle size of less than 2 mm. Pre-incubate the soil to stabilize microbial activity.

• Treatment: Apply radiolabeled (¹⁴C) EHDPP to the soil samples.

• Incubation: Incubate the treated soil in the dark under controlled temperature and moisture conditions. For aerobic studies, ensure adequate air supply. For anaerobic studies, maintain an oxygen-free environment. Volatile degradation products, including ¹⁴CO₂, are trapped.

• Sampling and Extraction: Collect soil samples at predetermined time intervals. Extract EHDPP and its metabolites using an appropriate solvent.

• Analysis: Analyze the extracts using High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS) to identify and quantify the parent compound and its degradation products.

Aquatic Degradation (Following OECD Guideline 308)

This guideline is used to assess the degradation of chemicals in aquatic sediment systems.[9][10][11]

Experimental Workflow:

Workflow for Aquatic Degradation Study

Protocol:

• System Setup: Establish water-sediment systems in glass vessels.

• Acclimatization: Allow the systems to acclimatize to the test conditions.

• Treatment: Apply radiolabeled EHDPP to the water phase.

• Incubation: Incubate the systems in the dark at a constant temperature. For aerobic studies, the overlying water is aerated.

• Sampling: At various time points, sample both the water and sediment phases.

• Analysis: Analyze the water samples directly. Extract the sediment samples and analyze both extracts for EHDPP and its metabolites using HPLC-MS/MS.

Photodegradation (Following OECD Guideline 316)

This guideline details the procedure for determining the direct phototransformation of chemicals in water.[12][13][14][15]

Experimental Workflow:

Workflow for Photodegradation Study

Protocol:

• Solution Preparation: Prepare a sterile, buffered aqueous solution of EHDPP.

• Irradiation: Expose the solution to a light source that simulates natural sunlight. A dark control is run in parallel to account for non-photolytic degradation.

• Sampling: Collect samples at different time points during irradiation.

• Analysis: Analyze the samples by HPLC-MS/MS to determine the concentration of EHDPP.

• Quantum Yield Calculation: The data is used to calculate the quantum yield, which represents the efficiency of the photochemical process.

Analytical Methods

The accurate quantification of EHDPP and its metabolites is critical for degradation studies. High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS) is the most common and reliable method.

Typical HPLC-MS/MS Parameters:

• Chromatographic Separation: A C18 reversed-phase column is typically used to separate EHDPP and its metabolites.

• Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile or methanol), often with additives like formic acid or ammonium formate, is used for elution.

• Mass Spectrometric Detection: Electrospray ionization (ESI) in either positive or negative mode is used, followed by multiple reaction monitoring (MRM) for sensitive and selective detection.

Conclusion

The degradation of EHDPP in the environment is a complex process influenced by multiple factors. This guide provides a comparative framework based on available data. However, there is a clear need for further research, particularly studies following standardized OECD guidelines for soil and photodegradation, to provide a more complete and directly comparable dataset. Such information is crucial for accurate environmental risk assessments and the development of sustainable alternatives.

References

• 1. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 2. vliz.be [vliz.be]
• 3. healthvermont.gov [healthvermont.gov]
• 4. Hydrolysis of triphenyl phosphate and 2-ethylhexyl diphenyl phosphate by human serum enzymes | Health & Environmental Research Online (HERO) | US EPA [hero.epa.gov]
• 5. content.fera.co.uk [content.fera.co.uk]
• 6. OECD 307: Aerobic and Anaerobic Transformation in Soil | ibacon GmbH [ibacon.com]
• 7. OECD 307: Aerobic and Anaerobic Transformation in Soil - Situ Biosciences [situbiosciences.com]
• 8. oecd.org [oecd.org]
• 9. oecd.org [oecd.org]
• 10. OECD 308: Aerobic and Anaerobic Transformation in Aquatic Sediment Systems | ibacon GmbH [ibacon.com]
• 11. oecd.org [oecd.org]
• 12. fera.co.uk [fera.co.uk]
• 13. oecd.org [oecd.org]
• 14. OECD 316: Phototransformation of Chemicals in Water – Direct Photolysis | ibacon GmbH [ibacon.com]
• 15. oecd.org [oecd.org]

Unmasking Endocrine Disruptors: A Comparative Analysis of EHDPP and Other Plasticizers

For Immediate Release

[City, State] – [Date] – A comprehensive guide published today offers researchers, scientists, and drug development professionals a detailed comparison of the endocrine-disrupting potential of 2-ethylhexyl diphenyl phosphate (EHDPP) against other common plasticizers. This guide provides a critical assessment based on experimental data, outlining the potential risks associated with these widely used compounds.

The publication addresses the growing concern over the impact of plasticizers on the endocrine system, which regulates crucial bodily functions through hormones. Disruption of this delicate system can lead to adverse health effects. The guide focuses on EHDPP, an organophosphate ester used as a flame retardant and plasticizer, and compares its effects to well-known plasticizers such as Bisphenol A (BPA) and various phthalates, including Di(2-ethylhexyl) phthalate (DEHP).

Quantitative Assessment of Endocrine Disrupting Potential

To provide a clear and concise comparison, the following tables summarize key quantitative data from various in vitro studies. These values, including IC50 (half-maximal inhibitory concentration) and EC50 (half-maximal effective concentration), are crucial indicators of a substance's potential to interfere with hormonal pathways.

Table 1: Estrogen Receptor (ER) Activity

Compound	Assay Type	Endpoint	Species	IC50 / EC50 (µM)	Reference
EHDPP	Reporter Gene Assay	ERα Agonist	Human	-	[1]
EHDPP Metabolites (3-OH-EHDPP, 5-OH-EHDPP)	Reporter Gene Assay	ER Antagonist	Human	-	[1]
Bisphenol A (BPA)	Reporter Gene Assay	ERα Agonist	Human	EC50: 3.9	[2]
Bisphenol A (BPA)	Radioligand Binding Assay	ERα Binding	Human	IC50: 1.03	[3]
Bisphenol A (BPA)	Radioligand Binding Assay	ERβ Binding	Human	IC50: 0.9	[3]
Bisphenol AF (BPAF)	Radioligand Binding Assay	ERα Binding	Human	IC50: 0.0534	[3]
Bisphenol AF (BPAF)	Radioligand Binding Assay	ERβ Binding	Human	IC50: 0.0189	[3]
Di(2-ethylhexyl) phthalate (DEHP)	E-Screen Assay	Estrogenic	Human	Moderately induced proliferation	[2]

Table 2: Androgen Receptor (AR) Activity

Compound	Assay Type	Endpoint	Species	IC50 (µM)	Reference
EHDPP	Yeast Two-Hybrid Assay	AR Antagonist	-	37.5	[4]
EHDPP Metabolite (2-Ethyl-5-hydroxyhexyl diphenyl phosphate)	Yeast Two-Hybrid Assay	AR Antagonist	-	~12.1	[4]
Di(2-ethylhexyl) phthalate (DEHP)	Reporter Gene Assay	Anti-androgenic	Human	-	[5]
Mono-(2-ethylhexyl) phthalate (MEHP)	Yeast Two-Hybrid Assay	Anti-androgenic	Yeast	736	[6]

Table 3: Effects on Steroidogenesis (H295R Assay)

Compound	Effect on Estradiol (E2) Synthesis	Effect on Testosterone (T) Synthesis	Reference
EHDPP	Downregulation of cyp11a1 (rate-limiting enzyme)	-	[7]
Di(2-ethylhexyl) phthalate (DEHP)	Increased	-	[2]
Diisononyl phthalate (DINP)	Increased	-	[2]

Table 4: Thyroid System Disruption

Compound	Effect	Model System	Reference
EHDPP	Binds to transthyretin (TTR), a thyroid hormone transport protein	In vitro	[8]
para-OH-TPHP	Antagonized Thyroid Hormone Receptor β (TRβ)	In vitro	[7]
TBPP	Antagonized Thyroid Hormone Receptor β (TRβ)	In vitro	[7]

Key Experimental Methodologies

The assessment of endocrine-disrupting potential relies on a battery of well-established in vitro and in vivo assays. Below are detailed protocols for some of the key experiments cited in this guide.

Yeast Two-Hybrid (Y2H) Assay for Receptor-Mediated Activity

The Yeast Two-Hybrid (Y2H) assay is a powerful tool for screening compounds that can mediate the interaction between a nuclear hormone receptor and its coactivator in a ligand-dependent manner.

Principle: This assay utilizes genetically engineered yeast strains. One plasmid expresses the ligand-binding domain (LBD) of a hormone receptor (e.g., androgen receptor) fused to a DNA-binding domain (DBD). A second plasmid expresses a coactivator protein fused to a transcription activation domain (AD). If the test chemical binds to the receptor's LBD, it induces a conformational change that promotes the interaction between the receptor and the coactivator. This brings the DBD and AD into close proximity, reconstituting a functional transcription factor that drives the expression of a reporter gene (e.g., lacZ, encoding β-galactosidase). The activity of the reporter enzyme is then measured, typically via a colorimetric assay.[9]

Experimental Workflow:

Yeast Two-Hybrid Assay Workflow

Reporter Gene Assay for Nuclear Receptor Activation/Antagonism

Reporter gene assays in mammalian cell lines are a cornerstone for quantifying the agonistic or antagonistic activity of chemicals on nuclear receptors.

Principle: Mammalian cells (e.g., PC3, HeLa) are transiently or stably transfected with two key plasmids: an expression vector for the full-length hormone receptor (e.g., androgen receptor) and a reporter plasmid containing a hormone-responsive element (HRE) upstream of a reporter gene (e.g., luciferase).[10][11] For agonist screening, cells are exposed to the test chemical, and an increase in reporter gene expression indicates receptor activation. For antagonist screening, cells are co-exposed to a known receptor agonist and the test chemical. A decrease in the agonist-induced reporter activity signifies antagonism.[11]

Experimental Workflow:

Reporter Gene Assay Workflow

H295R Steroidogenesis Assay

The H295R steroidogenesis assay is an in vitro model recommended by the OECD (Test Guideline 456) to screen for chemicals that affect the production of steroid hormones, such as testosterone and estradiol.[12][13]

Principle: The human H295R adrenocortical carcinoma cell line is used because it expresses all the key enzymes necessary for steroidogenesis. Cells are cultured and then exposed to various concentrations of the test chemical for 48 hours. After exposure, the culture medium is collected, and the concentrations of testosterone and estradiol are measured using methods like ELISA or LC-MS/MS. A change in the production of these hormones compared to a solvent control indicates interference with the steroidogenic pathway.[12]

Experimental Workflow:

H295R Steroidogenesis Assay Workflow

Signaling Pathways in Endocrine Disruption

Understanding the molecular pathways targeted by endocrine-disrupting chemicals is crucial for risk assessment. The following diagrams illustrate the simplified signaling pathways for estrogen, androgen, and thyroid hormones.

Estrogen Receptor (ER) Signaling Pathway

Estrogens, like estradiol, primarily exert their effects through two main pathways: a genomic pathway involving nuclear estrogen receptors (ERα and ERβ) that act as transcription factors, and a non-genomic pathway initiated at the cell membrane.[14][15][16][17] Endocrine disruptors can mimic estrogen, block its binding to the receptor, or alter the expression of the receptor itself.

Simplified Estrogen Receptor Signaling Pathway

Androgen Receptor (AR) Signaling Pathway

Androgens, such as testosterone and its more potent metabolite dihydrotestosterone (DHT), bind to the androgen receptor (AR) in the cytoplasm.[18][19][20] This complex then translocates to the nucleus, where it binds to androgen response elements (AREs) on the DNA, regulating the expression of target genes responsible for male sexual development and function. Anti-androgenic compounds can disrupt this pathway by blocking the binding of androgens to the AR.[4]

Simplified Androgen Receptor Signaling Pathway

Thyroid Hormone Synthesis and Signaling

The thyroid gland produces two main hormones, thyroxine (T4) and triiodothyronine (T3), which are essential for metabolism, growth, and development.[21][22][23] Their synthesis is a multi-step process involving the uptake of iodide and its incorporation into thyroglobulin. Thyroid hormones then act on target cells by binding to nuclear thyroid hormone receptors (TRs), which regulate gene expression. Chemicals can disrupt this system at various levels, including synthesis, transport (e.g., by binding to transport proteins like TTR), and receptor binding.[8]

Simplified Thyroid Hormone Synthesis & Signaling

This comparative guide underscores the importance of continued research into the endocrine-disrupting effects of plasticizers. The provided data and methodologies aim to equip researchers with the necessary tools to assess the risks associated with these compounds and to aid in the development of safer alternatives.

References

• 1. Estrogenic and anti-estrogenic assessment of the flame retardant, 2-ethylhexyl diphenyl phosphate (EHDPP), and its metabolites: Evidence from in vitro, in silico, and transcriptome studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Endocrine-Disrupting Potential of Bisphenol A, Bisphenol A Dimethacrylate, 4-n-Nonylphenol, and 4-n-Octylphenol in Vitro: New Data and a Brief Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bisphenol AF Is a Full Agonist for the Estrogen Receptor ERα but a Highly Specific Antagonist for ERβ - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Agonistic and antagonistic effects of phthalates and their urinary metabolites on the steroid hormone receptors ERα, ERβ, and AR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A comprehensive evaluation of the endocrine-disrupting effects of emerging organophosphate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Table 1. [Endocrine disruptors affecting different endocrine organs]. - Endotext - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Analysis of androgen receptor activity by reporter gene assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. In Vitro Reporter Assays for Screening of Chemicals That Disrupt Androgen Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. oecd.org [oecd.org]
• 13. oecd.org [oecd.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. The many faces of estrogen signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Estrogen receptor signaling mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Transcription - Androgen Receptor nuclear signaling Pathway Map - PrimePCR | Life Science | Bio-Rad [commerce.bio-rad.com]
• 20. Androgen receptor signaling in prostate cancer development and progression - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. m.youtube.com [m.youtube.com]
• 23. cusabio.com [cusabio.com]

A Comparative Guide to HPLC and GC Methods for the Analysis of 2-Ethylhexyl Diphenyl Phosphate

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of 2-Ethylhexyl diphenyl phosphate (2-EHDPP), a widely used flame retardant and plasticizer, is crucial for environmental monitoring, food safety, and toxicological studies. Both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are powerful analytical techniques suitable for the determination of 2-EHDPP. This guide provides a comprehensive comparison of these two methods, supported by experimental data, to aid researchers in selecting the most appropriate technique for their specific analytical needs.

Method Comparison: HPLC vs. GC for 2-EHDPP Analysis

High-Performance Liquid Chromatography and Gas Chromatography are both suitable for the analysis of 2-Ethylhexyl diphenyl phosphate. The choice between HPLC and GC for the analysis of 2-EHDPP depends on several factors, including the sample matrix, the required sensitivity, and the availability of instrumentation.

High-Performance Liquid Chromatography (HPLC) is a versatile technique that separates compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase. For a compound like 2-EHDPP, which is a non-volatile ester, HPLC offers the advantage of analysis without the need for derivatization, which can sometimes be a source of error in GC methods. HPLC is particularly well-suited for analyzing 2-EHDPP in complex matrices such as consumer products and biological samples. When coupled with tandem mass spectrometry (MS/MS), HPLC provides high sensitivity and selectivity.

Gas Chromatography (GC) , on the other hand, separates compounds based on their volatility and interaction with a stationary phase within a capillary column. GC is a robust and highly efficient separation technique, especially when coupled with a mass spectrometer (GC-MS or GC-MS/MS). For semi-volatile compounds like 2-EHDPP, GC-MS offers excellent sensitivity and is a widely used technique for its determination in environmental samples like water, soil, and air.

Experimental Protocols

Below are detailed methodologies for representative HPLC and GC methods for the analysis of 2-EHDPP.

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) Protocol

This protocol is based on a method for the determination of organophosphate esters in solid matrices.

Sample Preparation (Solid Matrices):

• Weigh 1 gram of the homogenized sample into a centrifuge tube.

• Add an appropriate internal standard.

• Extract the sample with a suitable organic solvent (e.g., acetonitrile) using ultrasonication or accelerated solvent extraction (ASE).

• Centrifuge the sample and collect the supernatant.

• The extract may be further cleaned up using solid-phase extraction (SPE) to remove interfering matrix components.

• The final extract is then filtered and transferred to an autosampler vial for HPLC-MS/MS analysis.

HPLC Conditions:

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient elution with a mixture of water (often with a modifier like formic acid or ammonium acetate) and an organic solvent like acetonitrile or methanol.

• Flow Rate: Typically in the range of 0.2-0.5 mL/min.

• Injection Volume: 5-20 µL.

• Column Temperature: Maintained at a constant temperature, for example, 40°C.

MS/MS Conditions:

• Ionization Mode: Electrospray ionization (ESI) in positive mode is typically used for organophosphate esters.

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed for high selectivity and sensitivity. Specific precursor-to-product ion transitions for 2-EHDPP are monitored.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is a general representation based on methods for environmental sample analysis.

Sample Preparation (Liquid and Solid Matrices):

• Liquid Samples (e.g., Water): A specific volume of the water sample is extracted with a non-polar solvent like dichloromethane or a mixture of hexane and acetone.

• Solid Samples (e.g., Soil, Sediment): An appropriate amount of the dried and homogenized sample is extracted with a suitable solvent system (e.g., dichloromethane/acetone) using techniques like sonication, Soxhlet extraction, or pressurized liquid extraction.

• The extracts are then concentrated and may undergo a clean-up step using techniques like gel permeation chromatography (GPC) or solid-phase extraction (SPE) to remove interfering substances.

• The final extract is solvent-exchanged into a GC-compatible solvent (e.g., hexane) and an internal standard is added before analysis.

GC Conditions:

• Column: A low-polarity capillary column, such as a DB-5MS or equivalent (5% phenyl-methylpolysiloxane), is commonly used.

• Carrier Gas: Helium or hydrogen at a constant flow rate.

• Injection Mode: Splitless injection is often used for trace analysis.

• Injector Temperature: Typically around 250-280°C.

• Oven Temperature Program: A temperature gradient is used to separate the compounds of interest. For example, starting at a lower temperature (e.g., 60°C), holding for a few minutes, and then ramping up to a final temperature of around 300°C.

MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Detection Mode: Selected Ion Monitoring (SIM) or full scan mode. In SIM mode, specific ions for 2-EHDPP are monitored to enhance sensitivity and selectivity.

Performance Data Comparison

The following tables summarize the performance characteristics of HPLC and GC methods for the analysis of 2-EHDPP based on data from various studies. It is important to note that these values are highly dependent on the specific instrumentation, method parameters, and sample matrix.

Table 1: Performance Data for HPLC-MS/MS Analysis of 2-EHDPP

Parameter	Reported Value	Matrix
Linearity (R²)	>0.99	Various
Accuracy (Recovery)	71.6% - 114%	Fall Protection Equipment
Precision (RSD)	0.8% - 11.2%	Fall Protection Equipment
Limit of Detection (LOD)	0.015 - 1.33 ng/g	Fall Protection Equipment
Limit of Quantification (LOQ)	Not explicitly stated	Fall Protection Equipment

Table 2: Performance Data for GC-MS(/MS) Analysis of 2-EHDPP

Parameter	Reported Value	Matrix
Linearity (R²)	>0.99	Various
Accuracy (Recovery)	81.7% - 107%	Soil
Precision (RSD)	<12%	Soil
Limit of Detection (LOD)	0.10 - 0.22 ng/g	Soil
Limit of Quantification (LOQ)	0.33 - 0.72 ng/g	Soil

Cross-Validation Workflow

The following diagram illustrates a typical workflow for the cross-validation of HPLC and GC methods for the analysis of 2-EHDPP.

Caption: Workflow for cross-validation of HPLC and GC methods.